Tandospirone Acid Metabolite-d6

Core Science & Biosynthesis

In-Depth Technical Guide to the Synthesis of Tandospirone Acid Metabolite-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of a plausible synthetic pathway for Tandospirone (B1205299) Acid Metabolite-d6, a crucial internal standard for pharmacokinetic and metabolic studies of the anxiolytic drug tandospirone. Due to the limited availability of a direct, published synthesis, this document outlines a scientifically grounded, proposed multi-step synthesis based on established chemical transformations and an understanding of tandospirone's metabolic fate.

Introduction

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class. Like other drugs in its class, it undergoes extensive metabolism in the body. One of its metabolites is an acid derivative formed from the oxidative cleavage of the butylpiperazine side chain. The deuterated version of this metabolite, Tandospirone Acid Metabolite-d6, is an invaluable tool in drug metabolism and pharmacokinetic (DMPK) studies, serving as an internal standard for quantitative analysis by mass spectrometry. The incorporation of stable isotopes like deuterium (B1214612) provides a distinct mass shift without significantly altering the chemical properties, allowing for precise and accurate quantification.

This guide will first elucidate the metabolic pathway leading to the formation of the tandospirone acid metabolite and then detail a proposed synthetic route for its deuterated analogue.

Metabolic Pathway of Tandospirone

Tandospirone is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4 being the major contributor. The metabolism involves several pathways, including hydroxylation and oxidative cleavage. The formation of the acid metabolite is a result of the cleavage of the N-butyl chain.

Caption: Metabolic formation of Tandospirone Acid Metabolite.

Proposed Synthesis of Tandospirone Acid Metabolite-d6

The proposed synthesis is a multi-step process starting from exo-cis-5-norbornene-2,3-dicarboxylic anhydride (B1165640). The strategy involves the initial formation of the non-deuterated acid metabolite followed by a deuteration step.

Synthetic Scheme Overview

Caption: Proposed synthetic workflow for Tandospirone Acid Metabolite-d6.

Experimental Protocols

Step 1: Synthesis of exo-Norbornane-2,3-dicarboximide

Methodology:

• Amidation: To a solution of exo-cis-5-norbornene-2,3-dicarboxylic anhydride (1 equivalent) in a suitable solvent such as water or ethanol, an aqueous solution of ammonium (B1175870) hydroxide (B78521) (1.2 equivalents) is added dropwise at room temperature. The mixture is stirred for 2-3 hours.

• Cyclization: The solvent is removed under reduced pressure, and the resulting ammonium salt is heated at 150-160 °C for 2-3 hours to induce cyclization to the imide.

• Purification: The crude product is cooled and recrystallized from an appropriate solvent system (e.g., ethanol/water) to yield pure exo-norbornane-2,3-dicarboximide.

Step 2: Synthesis of N-(4-Bromobutyl)exo-norbornane-2,3-dicarboximide

Methodology:

• Alkylation: A mixture of exo-norbornane-2,3-dicarboximide (1 equivalent), 1,4-dibromobutane (3-5 equivalents), and potassium carbonate (1.5 equivalents) in dimethylformamide (DMF) is heated at 80-90 °C for 12-16 hours under an inert atmosphere.

• Work-up: After cooling to room temperature, the reaction mixture is poured into water and extracted with ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to give N-(4-bromobutyl)exo-norbornane-2,3-dicarboximide.

Step 3: Synthesis of N-(4,4-dideuterio-4-bromobutyl)exo-norbornane-2,3-dicarboximide (Deuteration)

Methodology:

This is a proposed deuteration step. The specific conditions would require optimization.

• H/D Exchange: A plausible method for deuteration at the α-position to the bromine would involve a base-catalyzed hydrogen-deuterium exchange. The N-(4-bromobutyl)exo-norbornane-2,3-dicarboximide (1 equivalent) is dissolved in a suitable solvent system containing a deuterium source, such as D₂O, and a catalytic amount of a non-nucleophilic base. The reaction mixture is stirred at an elevated temperature until sufficient deuterium incorporation is observed by mass spectrometry.

• Work-up and Purification: The reaction is quenched with a neutral buffer, and the product is extracted with an organic solvent. The organic layer is dried and concentrated. The deuterated product is purified by column chromatography. Further steps would be required to achieve the desired d6 labeling, potentially involving deuterated starting materials or more advanced deuteration techniques.

Step 4: Synthesis of Tandospirone Acid Metabolite-d6 (Oxidation)

Methodology:

• Oxidation: The deuterated bromo-intermediate (1 equivalent) is subjected to oxidation to form the carboxylic acid. This can be achieved using various oxidizing agents. A common method is the Jones oxidation or oxidation with potassium permanganate (B83412) under basic conditions followed by acidic workup.

• Work-up: The reaction mixture is quenched, and the pH is adjusted to be acidic. The aqueous layer is extracted with an appropriate organic solvent.

• Purification: The combined organic extracts are dried and concentrated. The final product, Tandospirone Acid Metabolite-d6, is purified by recrystallization or column chromatography.

Quantitative Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Proposed Yield (%)
exo-Norbornane-2,3-dicarboximide	C₉H₁₁NO₂	165.19	85-95
N-(4-Bromobutyl)exo-norbornane-2,3-dicarboximide	C₁₃H₁₈BrNO₂	300.19	60-70
N-(4,4-dideuterio-4-bromobutyl)exo-norbornane-2,3-dicarboximide	C₁₃H₁₂D₆BrNO₂	306.23	50-60
Tandospirone Acid Metabolite-d6	C₁₃H₁₁D₆NO₄	257.31	40-50

Note: The proposed yields are estimates based on similar reactions reported in the chemical literature and would require experimental optimization.

Conclusion

The synthesis of Tandospirone Acid Metabolite-d6 is a challenging but feasible multi-step process. The proposed pathway provides a logical and scientifically sound approach for its preparation. The successful synthesis of this deuterated internal standard is critical for the advancement of research into the pharmacokinetics and metabolism of tandospirone, ultimately contributing to a better understanding of its therapeutic action and safety profile. Further experimental work is necessary to optimize the reaction conditions and confirm the viability of this proposed route.

In-Depth Technical Guide: Characterization of Tandospirone and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of tandospirone (B1205299) and its metabolites, with a specific focus on available data for Tandospirone Acid Metabolite-d6. The information is curated for an audience in drug development and scientific research, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing key pathways and workflows.

Characterization of Tandospirone Acid Metabolite-d6

Tandospirone Acid Metabolite-d6 is a deuterated derivative of a potential metabolite of tandospirone. While extensive characterization data for this specific metabolite is not widely available in peer-reviewed literature, its existence as a research chemical is confirmed by commercial suppliers.

Physicochemical Properties

The fundamental physicochemical properties of Tandospirone Acid Metabolite-d6, as obtained from supplier information, are summarized below.

Property	Value
Chemical Formula	C₁₃H₁₁D₆NO₄
Molecular Weight	257.31 g/mol
CAS Number	2012598-82-0

Postulated Metabolic Pathway

The "Tandospirone Acid Metabolite" is likely formed through the oxidative metabolism of the parent drug, tandospirone. The proposed metabolic pathway involves the cleavage of the butyl chain that links the piperazine (B1678402) moiety to the tricyclic imide core, followed by oxidation to a carboxylic acid.

Caption: Postulated metabolic pathway of Tandospirone.

Characterization of Tandospirone

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class. Its mechanism of action is primarily attributed to its partial agonism at the 5-HT₁ₐ receptor.

Physicochemical Properties

Property	Value
Chemical Formula	C₂₁H₂₉N₅O₂
Molar Mass	383.496 g·mol⁻¹
IUPAC Name	(1R,2R,6S,7S)-4-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-4-azatricyclo[5.2.1.0²,⁶]decane-3,5-dione
CAS Number	87760-53-0

Pharmacokinetic Parameters

The pharmacokinetic profile of tandospirone is characterized by rapid absorption and elimination.[1]

Parameter	Value (in rats, following intragastric administration)
tₘₐₓ	0.161 ± 0.09 h
t₁/₂	1.380 ± 0.46 h
AUC(₀-∞)	114.7 ± 41 ng/mL*h
Absolute Bioavailability	0.24%

Receptor Binding Affinity

Tandospirone exhibits high affinity for the serotonin (B10506) 1A receptor.

Receptor	Kᵢ (nM)
5-HT₁ₐ	27 ± 5
5-HT₂ₐ	1,300 ± 200
α₁-adrenergic	1,600 ± 80
α₂-adrenergic	1,900 ± 400
D₂	1,700 ± 300

Characterization of 1-(2-pyrimidinyl)-piperazine (1-PP)

1-PP is the major active metabolite of tandospirone, formed through N-dealkylation.[1] It contributes to the overall pharmacological profile of tandospirone administration.

Pharmacokinetic Parameters

Parameter	Value (in rats, following intragastric administration of tandospirone)
t₁/₂	3–5 hours
AUC(₀-∞)	Approximately 16.38-fold higher than that of tandospirone

Receptor Binding Affinity

1-PP shows a different receptor binding profile compared to the parent drug, with a higher affinity for α₂-adrenergic receptors.[1]

Receptor	Binding Affinity
α₂-adrenergic	High
Serotonin₁ₐ	Low
Serotonin₂	Low
α₁-adrenergic	Low
Benzodiazepine	Low

Experimental Protocols

HPLC-MS/MS Method for the Determination of Tandospirone and 1-PP

A sensitive and selective HPLC-MS/MS method has been established for the simultaneous determination of tandospirone and its major active metabolite, 1-PP, in biological matrices.[1]

Caption: Workflow for HPLC-MS/MS analysis of Tandospirone and 1-PP.

Instrumentation:

• Chromatography System: High-Performance Liquid Chromatography (HPLC) system.

• Mass Spectrometer: Tandem mass spectrometer.

• Ion Source: Electrospray Ionization (ESI).

• Column: C18 analytical column (e.g., CAPCELL PAK C18, 5 μm, 2.0 mm I.D. × 50 mm).[1]

Chromatographic Conditions:

• Mobile Phase: A binary gradient of acetonitrile (B52724) and water containing 0.2% formic acid.[1]

• Flow Rate: 0.4 mL/min.[1]

• Column Temperature: 40°C.[1]

• Injection Volume: 10 μL.[1]

Sample Preparation:

• Method: Liquid-liquid extraction is a common method for extracting the analytes from plasma samples.

Signaling Pathways

The primary pharmacological effect of tandospirone is mediated through its interaction with the 5-HT₁ₐ receptor, a G-protein coupled receptor.

Caption: Simplified 5-HT1A receptor signaling pathway for Tandospirone.

As a partial agonist, tandospirone binds to and activates the 5-HT₁ₐ receptor, but with a lower intrinsic activity than the endogenous ligand, serotonin. This activation leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, and subsequent downstream effects on protein kinase A (PKA) and ion channel activity, ultimately resulting in neuronal hyperpolarization and a reduction in neuronal firing rate. This modulation of the serotonergic system is believed to underlie its anxiolytic and antidepressant effects.

References

• 1. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Properties and Biological Activity of Tandospirone Acid Metabolite-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, analytical methodologies, and biological context of Tandospirone Acid Metabolite-d6. Tandospirone is a potent and selective partial agonist of the 5-HT1A serotonin (B10506) receptor, utilized as an anxiolytic and antidepressant medication in several countries.[1] The deuterated acid metabolite is a critical tool for researchers in drug metabolism and pharmacokinetic (DMPK) studies, serving as an internal standard for quantitative analysis. This guide details its chemical characteristics, provides relevant experimental protocols for its analysis and the study of its parent compound's signaling pathways, and includes visualizations to facilitate understanding.

Chemical Properties of Tandospirone Acid Metabolite-d6

Tandospirone Acid Metabolite-d6 is a stable isotope-labeled version of the corresponding acid metabolite of Tandospirone. The incorporation of six deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification.[2][3]

Property	Value	Source
Chemical Formula	C₁₃H₁₁D₆NO₄	[4][5]
Molecular Weight	257.31 g/mol	[4]
CAS Number	2012598-82-0	[4]
Synonyms	Tandospirone Acid Metabolite-d6	[5]
Category	Metabolite	[5]
Source	BDG Synthesis	[4]

Experimental Protocols

Synthesis of Deuterated Carboxylic Acid Metabolites (General Protocol)

While a specific protocol for the synthesis of Tandospirone Acid Metabolite-d6 is not publicly available, a general and environmentally friendly method for the synthesis of α-deuterated carboxylic acids has been described. This method involves the hydrogen/deuterium exchange and decarboxylation of corresponding malonic acids in the presence of D₂O, without the need for organic solvents.[6]

Methodology:

• The corresponding malonic acid precursor to the target carboxylic acid is dissolved in deuterium oxide (D₂O).

• The solution is heated to induce H/D exchange at the α-position and subsequent decarboxylation.

• The reaction progress is monitored by NMR spectroscopy to confirm the incorporation of deuterium and the formation of the desired deuterated carboxylic acid.

• Due to the clean nature of the reaction, purification may not be necessary. If required, standard purification techniques such as crystallization or chromatography can be employed.[6]

Another approach involves the highly selective decarboxylative deuteration of aliphatic carboxylic acids using synergistic photoredox and hydrogen atom transfer (HAT) catalysis with D₂O as the deuterium source.[7]

Purification of Isotopically Labeled Metabolites

The purification of isotopically labeled compounds is crucial to ensure the accuracy of experimental results.[8] High-performance liquid chromatography (HPLC) is a commonly used technique for the purification of radiolabeled and stable isotope-labeled compounds.[8]

General HPLC Purification Protocol:

• Column Selection: A suitable reversed-phase column (e.g., C18) is chosen based on the polarity of the analyte.

• Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid) is typically used.

• Detection: UV detection is commonly used to monitor the elution of the compound.

• Fraction Collection: Fractions containing the purified deuterated metabolite are collected.

• Solvent Evaporation: The solvent is removed from the collected fractions, often using a rotary evaporator or a lyophilizer, to yield the purified product.

• Purity Analysis: The purity of the final product is assessed using analytical HPLC and mass spectrometry.[9]

Analytical Methodologies

1. LC-MS/MS Analysis of Tandospirone and its Metabolites

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of drugs and their metabolites in biological matrices. The use of a stable isotope-labeled internal standard, such as Tandospirone Acid Metabolite-d6, is essential for accurate quantification.[2][3]

Illustrative LC-MS/MS Parameters for Tandospirone:

• LC Column: Zorbax XDB C18[6]

• Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v)[6]

• Ionization: Electrospray Ionization (ESI), positive mode[6]

• Detection: Multiple Reaction Monitoring (MRM)[6]

Note: Specific mass transitions for Tandospirone Acid Metabolite-d6 would need to be determined empirically but would be based on its molecular weight of 257.31 g/mol .

2. NMR Spectroscopy for Structural Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation of molecules, including deuterated compounds.[10][11] ¹H NMR and ¹³C NMR are used to confirm the structure of the molecule, while ²H NMR can be used to confirm the position and extent of deuterium incorporation.[12] The use of deuterated solvents is standard practice in NMR to avoid interference from solvent protons.[10][11]

Tandospirone Signaling Pathway

Tandospirone exerts its therapeutic effects primarily through its action as a partial agonist at the 5-HT1A receptor.[1] Activation of this G-protein coupled receptor (GPCR) initiates a cascade of intracellular events.

Tandospirone signaling pathway via the 5-HT1A receptor.

Experimental Protocols for Signaling Pathway Analysis

Radioligand Binding Assay for 5-HT1A Receptor Affinity

This assay determines the binding affinity (Ki) of a compound for the 5-HT1A receptor.[13]

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human 5-HT1A receptor.

• Radioligand: Use a specific 5-HT1A receptor radioligand, such as [³H]8-OH-DPAT.[13]

• Assay Setup (96-well plate):

  • Total Binding: Membrane preparation + [³H]8-OH-DPAT.

  • Non-specific Binding: Membrane preparation + [³H]8-OH-DPAT + a high concentration of a non-labeled competing ligand (e.g., serotonin).[13]

  • Competitive Binding: Membrane preparation + [³H]8-OH-DPAT + varying concentrations of the test compound (e.g., Tandospirone).

• Incubation: Incubate at room temperature to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding and determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation.[13]

Workflow for a radioligand binding assay.

cAMP Inhibition Assay

This assay measures the ability of a 5-HT1A agonist to inhibit the production of cyclic AMP (cAMP).[14]

Methodology:

• Cell Culture: Use a cell line expressing the 5-HT1A receptor (e.g., CHO-K1 or HEK293 cells).[14]

• Stimulation: Treat the cells with forskolin (B1673556) (an adenylyl cyclase activator) to induce cAMP production.

• Agonist Treatment: Concurrently treat the cells with varying concentrations of the 5-HT1A agonist (e.g., Tandospirone).

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Data Analysis: Plot the cAMP levels against the agonist concentration to determine the IC₅₀ value for the inhibition of cAMP production.

Western Blot for ERK1/2 Phosphorylation

This protocol detects the activation of the MAPK/ERK signaling pathway by measuring the phosphorylation of ERK1/2.[15][16]

Methodology:

• Cell Culture and Treatment: Culture suitable cells, starve them of serum, and then treat with the 5-HT1A agonist for various times.

• Cell Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate (e.g., using a BCA assay).[16]

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.[15]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[15]

• Blocking: Block the membrane with a solution like 5% BSA or non-fat milk to prevent non-specific antibody binding.[15]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK).[15]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[15]

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using an imaging system.[15]

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total ERK1/2 to normalize for protein loading.[15]

• Densitometry: Quantify the band intensities to determine the relative increase in ERK1/2 phosphorylation.[15]

Workflow for Western blot analysis of ERK phosphorylation.

Conclusion

Tandospirone Acid Metabolite-d6 is an essential tool for the accurate quantification of the corresponding acid metabolite of Tandospirone in biological samples. This guide has provided a detailed overview of its chemical properties and presented established experimental protocols for its analysis and for investigating the biological signaling pathways of its parent compound. The provided diagrams and methodologies offer a solid foundation for researchers and professionals in the field of drug development and metabolism to design and execute robust scientific studies.

References

• 1. Dose-response technique combined with stable isotope tracing for drug metabolite profiling by using high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tandospirone Acid Metabolite-d6 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 5. clearsynth.com [clearsynth.com]
• 6. A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hysz.nju.edu.cn [hysz.nju.edu.cn]
• 8. moravek.com [moravek.com]
• 9. hyphadiscovery.com [hyphadiscovery.com]
• 10. benchchem.com [benchchem.com]
• 11. studymind.co.uk [studymind.co.uk]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 15. 3.4. Western Blotting and Detection [bio-protocol.org]
• 16. benchchem.com [benchchem.com]

Tandospirone Acid Metabolite-d6 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tandospirone (B1205299) Acid Metabolite-d6, a deuterated stable isotope-labeled internal standard used in analytical and research settings. The information herein is compiled to assist in its application for quantitative analysis and metabolic studies.

Compound Identification and Specifications

Tandospirone Acid Metabolite-d6 is the deuterated form of the carboxylic acid metabolite of Tandospirone. The deuterium (B1214612) labeling provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantification of the unlabeled metabolite in biological matrices.

Table 1: Chemical and Physical Properties

Property	Value	Source
Chemical Name	Tandospirone Acid Metabolite-d6	N/A
Molecular Formula	C₁₃H₁₁D₆NO₄	[1][2][3]
Molecular Weight	257.32 g/mol	[1][3]
CAS Number	2012598-82-0	[2]
Appearance	White to off-white solid (typical)	N/A
Purity	≥98% (typical)	N/A
Storage	Recommended to be stored refrigerated.	[2]

Note: As a specific certificate of analysis was not publicly available, appearance and purity are listed as typical values for a research-grade chemical standard.

Experimental Protocols

The following are representative experimental protocols for the analysis of Tandospirone Acid Metabolite-d6. These are based on standard analytical techniques for the characterization of isotopically labeled compounds.

Identity Confirmation by Mass Spectrometry

• Objective: To confirm the molecular weight of Tandospirone Acid Metabolite-d6.

• Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

• Method:

  • A dilute solution of the compound is prepared in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

  • The solution is infused directly into the mass spectrometer or injected via a liquid chromatography system.

  • Mass spectra are acquired in positive or negative ion mode.

  • The observed mass-to-charge ratio (m/z) of the molecular ion ([M+H]⁺ or [M-H]⁻) is compared to the calculated theoretical mass.

• Expected Result: The observed m/z should correspond to the calculated exact mass of the deuterated compound, confirming its identity.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the compound by separating it from any potential impurities.

• Instrumentation: HPLC system with a UV or photodiode array (PDA) detector.

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Determined by the UV absorbance maxima of the compound.

• Data Analysis: The peak area of the main component is compared to the total area of all detected peaks to calculate the purity percentage.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the chemical structure and the position of the deuterium labels.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Method:

  • A sample of the compound is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • ¹H NMR and ¹³C NMR spectra are acquired.

• Expected Result: The ¹H NMR spectrum will show the absence of signals at the positions where deuterium has been incorporated. The ¹³C NMR spectrum will confirm the carbon skeleton of the molecule.

Visualizations

Chemical Structure

Caption: Chemical Structure of Tandospirone Acid Metabolite-d6.

Analytical Workflow

References

• 1. clearsynth.com [clearsynth.com]
• 2. Tandospirone Acid Metabolite-d6 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Tandospirone Acid Metabolite-d6

CAS Number: 2012598-82-0

This technical guide provides a comprehensive overview of Tandospirone (B1205299) Acid Metabolite-d6, a deuterated internal standard crucial for the accurate quantification of tandospirone and its metabolites in complex biological matrices. This document is intended for researchers, scientists, and drug development professionals working in the fields of pharmacology, bioanalysis, and drug metabolism.

Introduction

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class.[1] It acts as a potent and selective partial agonist of the 5-HT1A receptor.[2][3][4] The metabolism of tandospirone is a critical aspect of its pharmacokinetic profile, with 1-(2-pyrimidinyl)piperazine (1-PP) being a major active metabolite.[1][5][6] For robust bioanalytical method development and validation, particularly for liquid chromatography-mass spectrometry (LC-MS) based assays, the use of a stable isotope-labeled internal standard is considered the gold standard.[7][8][9] Tandospirone Acid Metabolite-d6 serves this purpose, offering a reliable tool to correct for variability during sample preparation and analysis.[7][10]

Physicochemical Properties

A summary of the key physicochemical properties of Tandospirone Acid Metabolite-d6 is presented in the table below.

Property	Value	Reference
CAS Number	2012598-82-0	N/A
Chemical Formula	C₁₃H₁₁D₆NO₄	N/A
Molecular Weight	257.31 g/mol	N/A
Isotopic Enrichment	Typically ≥98%	[7]
Deuterium Labeling Position	Stable positions on the molecule, avoiding exchangeable protons.	[7]

Tandospirone Metabolism and Mechanism of Action

Tandospirone undergoes extensive metabolism in the body. The primary metabolic pathway involves the cleavage of the butyl chain, leading to the formation of the active metabolite 1-(2-pyrimidinyl)piperazine (1-PP). Further biotransformation can lead to the formation of more polar compounds, including acid metabolites, to facilitate excretion. The "Tandospirone Acid Metabolite" likely results from the hydrolytic opening of the succinimide (B58015) ring of a precursor metabolite.

The pharmacological activity of tandospirone is primarily mediated through its partial agonism at the 5-HT1A receptor. This interaction initiates a signaling cascade that ultimately leads to its anxiolytic and antidepressant effects.

Diagram 1: Simplified signaling pathway of Tandospirone at the 5-HT1A receptor.

Experimental Protocols

Tandospirone Acid Metabolite-d6 is primarily utilized as an internal standard in quantitative bioanalytical methods, such as LC-MS/MS, for the determination of tandospirone and its metabolites in biological samples (e.g., plasma, urine).

General Workflow for Bioanalytical Sample Quantification

The following diagram illustrates a typical workflow for the quantification of an analyte in a biological matrix using a deuterated internal standard.

Diagram 2: General experimental workflow for bioanalysis using a deuterated internal standard.

Detailed Methodological Steps for LC-MS/MS Analysis

The following provides a representative, detailed protocol for the analysis of tandospirone in human plasma.

4.2.1. Sample Preparation

• Thaw frozen human plasma samples at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of a working solution of Tandospirone Acid Metabolite-d6 (e.g., 100 ng/mL in methanol) to serve as the internal standard.

• Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4.2.2. Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and re-equilibrate at 5% B for 1 minute.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

4.2.3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Tandospirone)	Q1: m/z 384.2 -> Q3: m/z 122.1
MRM Transition (Tandospirone Acid Metabolite-d6)	Q1: m/z 258.3 -> Q3: (To be determined empirically based on fragmentation)
Collision Energy	Optimized for each transition
Dwell Time	100 ms

Quantitative Data

The use of a deuterated internal standard like Tandospirone Acid Metabolite-d6 significantly improves the accuracy and precision of quantitative bioanalytical methods. The following table presents representative pharmacokinetic data for tandospirone and its major active metabolite, 1-PP, obtained from studies that would benefit from such an internal standard.

Parameter	Tandospirone	1-(2-pyrimidinyl)piperazine (1-PP)	Reference
Elimination Half-life (t½)	2-3 hours	3-5 hours	[1]
Time to Peak Plasma Concentration (Tmax)	~1 hour	~1.5 hours	N/A
Plasma Protein Binding	~95%	~50%	N/A
Excretion	Primarily renal (as metabolites)	N/A	[1]

Conclusion

Tandospirone Acid Metabolite-d6 is an indispensable tool for the accurate and precise quantification of tandospirone and its metabolites in biological matrices. Its use in isotope dilution mass spectrometry-based methods helps to mitigate matrix effects and other sources of analytical variability, ensuring the generation of high-quality data in pharmacokinetic, drug metabolism, and clinical studies. This technical guide provides a foundational understanding of its properties, application, and the context of its use in the broader study of tandospirone.

References

• 1. Tandospirone - Wikipedia [en.wikipedia.org]
• 2. Tandospirone | C21H29N5O2 | CID 91273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. Kinetics, brain uptake, and receptor binding of tandospirone and its metabolite 1-(2-pyrimidinyl)-piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. texilajournal.com [texilajournal.com]
• 10. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

A Technical Guide to Tandospirone Acid Metabolite-d6 for Research Professionals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tandospirone (B1205299) Acid Metabolite-d6, a critical tool for the bioanalytical studies of the anxiolytic drug tandospirone. This document outlines suppliers, chemical properties, metabolic pathways, and detailed experimental protocols for its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Introduction to Tandospirone and its Metabolism

Tandospirone is a selective partial agonist of the 5-HT1A receptor, utilized for its anxiolytic and antidepressant properties. Understanding its pharmacokinetics and metabolism is crucial for drug development and clinical monitoring. Tandospirone undergoes extensive metabolism in the body, primarily mediated by the cytochrome P450 enzyme CYP3A4. While the major active metabolite is 1-(2-pyrimidinyl)piperazine (1-PP), another significant biotransformation product is the tandospirone acid metabolite. To accurately quantify tandospirone and its metabolites in biological matrices, a reliable internal standard is essential. Tandospirone Acid Metabolite-d6, a stable isotope-labeled version of the acid metabolite, serves this purpose by mimicking the analyte's behavior during sample preparation and analysis, thereby ensuring accurate and precise quantification.

Tandospirone Acid Metabolite-d6 Suppliers and Chemical Profile

Several reputable suppliers provide Tandospirone Acid Metabolite-d6 for research purposes. The following table summarizes key information from prominent vendors.

Supplier	Product Code	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Clearsynth	CS-B-00393	N/A	C₁₃H₁₁D₆NO₄	257.32
Cerilliant	B140728-10	2012598-82-0	C₁₃H₁₁D₆NO₄	257.31
Hölzel-Diagnostika	BDG-140728-10mg	N/A	C₁₃H₁₁D₆NO₄	257.31

Metabolic Pathway of Tandospirone

Tandospirone is extensively metabolized, with the formation of the acid metabolite being a key pathway alongside the more frequently studied production of 1-PP. The metabolic cascade involves oxidative processes that ultimately lead to the formation of a carboxylic acid derivative.

Metabolic pathway of Tandospirone.

Experimental Protocol: Quantification of Tandospirone and its Acid Metabolite using LC-MS/MS

The following protocol provides a detailed methodology for the simultaneous quantification of tandospirone and its acid metabolite in human plasma using Tandospirone Acid Metabolite-d6 as an internal standard. This method is based on established bioanalytical principles for small molecules.

Materials and Reagents

• Tandospirone reference standard

• Tandospirone Acid Metabolite reference standard

• Tandospirone Acid Metabolite-d6 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

Preparation of Standard and Quality Control Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of tandospirone, tandospirone acid metabolite, and Tandospirone Acid Metabolite-d6 in methanol.

• Working Standard Solutions: Serially dilute the stock solutions of tandospirone and tandospirone acid metabolite with 50:50 (v/v) acetonitrile/water to prepare a series of working standard solutions for calibration curves and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Tandospirone Acid Metabolite-d6 stock solution with acetonitrile.

Sample Preparation: Protein Precipitation

• Pipette 50 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Parameter	Condition
LC System	High-performance liquid chromatography (HPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions and re-equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical - requires optimization):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Tandospirone	[M+H]⁺	Specific fragment ion
Tandospirone Acid Metabolite	[M+H]⁺	Specific fragment ion
Tandospirone Acid Metabolite-d6	[M+H]⁺	Corresponding fragment ion

Note: The specific m/z values for precursor and product ions must be determined by direct infusion of the individual compounds into the mass spectrometer.

Experimental and Analytical Workflow

The following diagram illustrates the logical flow of the bioanalytical method, from sample receipt to final data analysis.

Bioanalytical workflow for tandospirone quantification.

Conclusion

Tandospirone Acid Metabolite-d6 is an indispensable tool for the accurate and precise quantification of tandospirone and its acid metabolite in biological matrices. This guide provides essential information for researchers and drug development professionals, including a summary of suppliers, an overview of the metabolic pathway, and a detailed, practical protocol for LC-MS/MS analysis. The use of this stable isotope-labeled internal standard, in conjunction with the described methodology, will facilitate robust and reliable bioanalytical studies, ultimately contributing to a better understanding of tandospirone's pharmacokinetic profile.

Deuterated Tandospirone as an Internal Standard: A Technical Guide for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the use of deuterated tandospirone (B1205299) (tandospirone-d8) as an internal standard for the quantitative analysis of tandospirone in biological matrices. This document is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic, pharmacodynamic, and bioequivalence studies of tandospirone.

Introduction to Tandospirone and the Role of Internal Standards

Tandospirone is an anxiolytic and antidepressant medication belonging to the azapirone class of drugs. It acts as a potent and selective partial agonist of the 5-HT1A receptor.[1] Accurate quantification of tandospirone in biological samples is crucial for understanding its pharmacokinetic profile and ensuring its therapeutic efficacy and safety.

In bioanalytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is essential for accurate and precise quantification. The ideal IS co-elutes with the analyte and shares similar chemical and physical properties, thus compensating for variability in sample preparation, matrix effects, and instrument response. Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard for these applications.

Deuterated Tandospirone (Tandospirone-d8) as an Internal Standard

Tandospirone-d8 (B1146211) is a deuterated analog of tandospirone, where eight hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a molecule with a higher mass but nearly identical physicochemical properties and chromatographic behavior to the parent drug. The use of tandospirone-d8 as an IS in LC-MS/MS assays offers several advantages:

• Correction for Matrix Effects: Tandospirone and tandospirone-d8 experience similar ionization suppression or enhancement in the mass spectrometer source, leading to more accurate quantification in complex biological matrices like plasma.

• Improved Precision and Accuracy: By normalizing the analyte response to the IS response, variations introduced during sample processing are minimized, resulting in higher precision and accuracy.

• Co-elution with Analyte: The near-identical chromatographic retention times of the analyte and its deuterated analog simplify method development and data analysis.

Bioanalytical Method using Tandospirone-d8

While a comprehensive, peer-reviewed publication detailing a fully validated LC-MS/MS method for tandospirone using tandospirone-d8 as an internal standard is not publicly available, a technical note from SCIEX describes a highly sensitive method. This section outlines a representative experimental protocol based on this note and established practices for similar compounds.

Experimental Protocol: Quantification of Tandospirone in Human Plasma by LC-MS/MS

This protocol is an illustrative example based on available information and typical bioanalytical procedures.

3.1.1. Materials and Reagents

• Tandospirone reference standard

• Tandospirone-d8 internal standard

• Human plasma (with anticoagulant, e.g., K2EDTA)

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction (LLE) solvents

3.1.2. Sample Preparation

A simple liquid-liquid extraction method is effective for extracting tandospirone from human plasma.[3]

• Thaw plasma samples at room temperature.

• To 100 µL of plasma, add 25 µL of tandospirone-d8 working solution (concentration to be optimized).

• Vortex for 30 seconds.

• Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether).

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

3.1.3. LC-MS/MS Conditions

The following are typical LC-MS/MS parameters that would be optimized during method development.

Parameter	Condition
LC System	High-performance or ultra-high-performance liquid chromatography system
Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm)
Mobile Phase	A gradient of 0.1% formic acid in water (A) and acetonitrile (B)
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), positive mode
MRM Transitions	Tandospirone: To be determined empiricallyTandospirone-d8: To be determined empirically

Workflow for Tandospirone Quantification

Caption: Workflow for the quantification of tandospirone in human plasma.

Method Validation

A bioanalytical method must be validated to ensure its reliability. The validation parameters are based on guidelines from regulatory agencies such as the EMA and FDA. While specific validation data for a method using tandospirone-d8 is not available in the public domain, the following table summarizes the typical acceptance criteria.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; accuracy within ±20%; precision ≤ 20%
Accuracy	Within ±15% of the nominal concentration (±20% at LLOQ)
Precision (Intra- and Inter-day)	Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Investigated to ensure it does not compromise accuracy and precision
Stability (Freeze-thaw, short-term, long-term, post-preparative)	Analyte stable within ±15% of the nominal concentration

A SCIEX technical note indicates a calibration range of 1.000 - 5000 pg/mL for tandospirone in plasma with a limit of detection of 0.25 pg/mL in an aqueous solution.[3]

Tandospirone Signaling Pathway

Tandospirone exerts its therapeutic effects primarily through its interaction with the serotonin (B10506) 5-HT1A receptor. Understanding this pathway is essential for correlating pharmacokinetic data with pharmacodynamic outcomes.

Tandospirone is a partial agonist at the 5-HT1A receptor.[1] Activation of this G-protein coupled receptor (GPCR) leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP). This reduction in cAMP levels affects the activity of protein kinase A (PKA). Additionally, activation of the 5-HT1A receptor can lead to the opening of G-protein-gated inwardly rectifying potassium (GIRK) channels, causing hyperpolarization of the neuron and reducing its excitability.

Tandospirone Signaling Pathway

Caption: Simplified signaling pathway of tandospirone via the 5-HT1A receptor.

Conclusion

Deuterated tandospirone (tandospirone-d8) is an ideal internal standard for the quantification of tandospirone in biological matrices using LC-MS/MS. Its use is critical for developing robust, accurate, and precise bioanalytical methods necessary for pharmacokinetic and other clinical studies. While detailed, publicly available, validated method documentation is currently limited, the principles and expected performance characteristics outlined in this guide provide a strong foundation for researchers and drug development professionals working with tandospirone. The continued development and publication of such methods will further support the clinical and scientific understanding of this important therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Tandospirone - Wikipedia [en.wikipedia.org]
• 3. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Isotopic Labeling of Tandospirone Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Tandospirone (B1205299) Metabolism

Tandospirone is a selective partial agonist of the serotonin (B10506) 5-HT1A receptor.[1][2] Its pharmacological activity is attributed to both the parent drug and its primary active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP).[1] The metabolism of tandospirone is extensive and primarily occurs in the liver, leading to low oral bioavailability.[3]

The main metabolic pathways include:

• Oxidative cleavage of the butyl chain: This is the primary metabolic route, catalyzed mainly by CYP3A4, which leads to the formation of 1-PP.[1][4]

• Hydroxylation of the norbornan ring: This reaction, also mediated by CYP3A4, produces the M2 metabolite.[4]

• Hydroxylation of the pyrimidine (B1678525) ring: CYP2D6 is involved in the formation of the M4 metabolite through this pathway.[4]

The use of stable isotope-labeled (e.g., deuterium (B1214612), carbon-13, nitrogen-15) tandospirone and its metabolites as internal standards is essential for accurate quantification in biological matrices by mass spectrometry.

Quantitative Data on Tandospirone and 1-PP Pharmacokinetics

The following tables summarize key pharmacokinetic parameters of tandospirone (TDS) and its major active metabolite 1-PP in rats following intravenous (i.v.) and intragastric (i.g.) administration.

Table 1: Pharmacokinetic Parameters of Tandospirone (TDS) in Rats [3]

Parameter	Intragastric (i.g.)	Intravenous (i.v.)
Dose (mg/kg)	20	20
t½ (h)	1.380 ± 0.46	1.224 ± 0.39
Tmax (h)	0.161 ± 0.09	-
Cmax (ng/mL)	235.4 ± 85.3	-
AUC(0-t) (ng/mL*h)	114.7 ± 40	48,400 ± 19,110
Absolute Bioavailability (%)	0.24	-

Table 2: Pharmacokinetic Parameters of 1-(2-pyrimidyl)-piperazine (1-PP) in Rats [3]

Parameter	Intragastric (i.g.)	Intravenous (i.v.)
Dose (mg/kg)	20 (of TDS)	20 (of TDS)
t½ (h)	3.89 ± 0.54	3.67 ± 0.48
Tmax (h)	1.33 ± 0.41	-
Cmax (ng/mL)	489.2 ± 98.7	-
AUC(0-t) (ng/mL*h)	1879.2 ± 345.6	2109.8 ± 412.3

Experimental Protocols

Proposed Synthesis of Deuterium-Labeled Tandospirone (Tandospirone-d8)

While a specific published protocol for the synthesis of tandospirone-d8 (B1146211) is not available, a representative method can be proposed based on the synthesis of related deuterated compounds and the known synthesis of tandospirone. The labeling would likely be introduced in the butyl chain.

Reaction Scheme:

Caption: Proposed synthetic workflow for Tandospirone-d8.

Materials:

• Exo-2,3-norbornanedicarboximide

• 1,4-Dibromobutane-d8 (deuterated precursor)

• 1-(2-Pyrimidinyl)piperazine

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Palladium on carbon (Pd/C) catalyst

• Deuterium gas (D2)

Procedure:

• Preparation of 1,4-Dibromobutane-d8: 1,4-Dibromobutane would be subjected to a catalytic deuterium exchange reaction using D2 gas and a palladium catalyst.

• Alkylation of Exo-2,3-norbornanedicarboximide: Exo-2,3-norbornanedicarboximide would be reacted with 1,4-dibromobutane-d8 in the presence of a base like K2CO3 in DMF to yield the deuterated intermediate, N-(4-bromobutyl-d8)-exo-2,3-norbornanedicarboximide.

• Final Condensation: The deuterated intermediate would then be reacted with 1-(2-pyrimidinyl)piperazine in the presence of a base to yield tandospirone-d8.

• Purification: The final product would be purified by column chromatography and characterized by mass spectrometry and NMR to confirm the isotopic enrichment and purity.

In Vitro Metabolism of Tandospirone in Human Liver Microsomes

This protocol is adapted from studies on the metabolism of tandospirone and other azapirones.[4][5]

Materials:

• Pooled human liver microsomes (HLMs)

• Tandospirone

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Magnesium chloride (MgCl2)

• Acetonitrile (B52724) (ACN)

• Tandospirone-d8 (internal standard)

Procedure:

• Incubation Mixture Preparation: Prepare an incubation mixture containing HLMs, potassium phosphate buffer, and MgCl2.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add tandospirone to the mixture and initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: Stop the reaction by adding ice-cold acetonitrile containing the internal standard (tandospirone-d8).

• Sample Preparation: Centrifuge the samples to precipitate proteins. Collect the supernatant for LC-MS/MS analysis.

Caption: Workflow for in vitro metabolism study.

LC-MS/MS Analysis of Tandospirone and 1-PP in Plasma

This protocol is based on published methods for the quantification of tandospirone and its metabolite in plasma.[6][7]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., Zorbax XDB C18)

• Mobile Phase: A gradient of methanol (B129727) and water with 0.1% formic acid.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Tandospirone: m/z 384.2 → 122.1

  • 1-PP: m/z 165.1 → 95.1

  • Tandospirone-d8 (IS): m/z 392.2 → 122.1

Sample Preparation:

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard (tandospirone-d8).

• Vortex and Centrifuge: Vortex the mixture and then centrifuge to precipitate proteins.

• Injection: Inject the clear supernatant into the LC-MS/MS system.

Signaling Pathway of Tandospirone

Tandospirone exerts its anxiolytic effects primarily through its action as a partial agonist at the serotonin 5-HT1A receptor, which is a G-protein coupled receptor (GPCR).

Caption: Tandospirone's 5-HT1A receptor signaling.

Activation of the 5-HT1A receptor by tandospirone leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels and subsequent downstream signaling.[8] It also activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to neuronal hyperpolarization and reduced neuronal excitability.[9]

Conclusion

The use of isotopically labeled compounds is indispensable for the accurate characterization of the metabolism and pharmacokinetics of tandospirone. This guide has provided a framework for understanding the key metabolic pathways, quantitative data, and relevant experimental protocols. While specific synthetic procedures for isotopically labeled tandospirone are not widely published, the proposed methods based on analogous compounds offer a viable starting point for researchers. The detailed analytical methods and pathway diagrams presented herein should serve as a valuable resource for professionals in drug development engaged in the study of tandospirone and related azapirone compounds. Further research into the synthesis and application of a wider range of isotopically labeled tandospirone metabolites will undoubtedly contribute to a more comprehensive understanding of its disposition and pharmacological effects.

References

• 1. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sciex.jp [sciex.jp]
• 3. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytochrome P450 3A-mediated metabolism of buspirone in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Tandospirone prevents stress-induced anxiety-like behavior and visceral hypersensitivity by suppressing theta oscillation enhancement via 5-HT1A receptors in the anterior cingulate cortex in rats [frontiersin.org]

An In-depth Technical Guide to the Metabolic Pathways of Tandospirone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone (B1205299) is an anxiolytic and antidepressant agent belonging to the azapirone class of drugs. It primarily acts as a partial agonist at the serotonin (B10506) 5-HT1A receptor. A thorough understanding of its metabolic fate is critical for drug development, clinical pharmacology, and predicting potential drug-drug interactions. This technical guide provides a comprehensive overview of the metabolic pathways of tandospirone, supported by quantitative data, detailed experimental methodologies, and visual diagrams to facilitate a deeper understanding of its biotransformation.

Core Metabolic Pathways

Tandospirone undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme system. The metabolism of tandospirone results in a variety of metabolites, with the main pathways being N-dealkylation and hydroxylation .

Enzymes Involved

In vitro studies using human liver microsomes have identified CYP3A4 as the primary enzyme responsible for tandospirone metabolism. CYP2D6 also contributes to its metabolism, but to a lesser extent.

Key Metabolic Reactions

The biotransformation of tandospirone can be summarized into two main reactions:

• Oxidative cleavage of the butyl chain (N-dealkylation): This reaction leads to the formation of the major active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP) . This metabolite is pharmacologically active and contributes to the overall therapeutic effect of tandospirone.

• Hydroxylation: This involves the addition of a hydroxyl group to different parts of the tandospirone molecule. The two main hydroxylation products are:

  • Hydroxylation of the norbornan ring , leading to the formation of the M2 metabolite.

  • Hydroxylation of the pyrimidine (B1678525) ring , resulting in the M4 metabolite.

While CYP3A4 is the predominant enzyme for the formation of 1-PP and M2, CYP2D6 shows a higher relative activity for the formation of the M4 metabolite.

The active metabolite, 1-PP, is further metabolized through hydroxylation to 5-hydroxy-1-(2-pyrimidinyl)-piperazine (HO-1-PP) , a reaction catalyzed by CYP2D6 .

Metabolic Pathway Diagram

Metabolic pathways of tandospirone.

Quantitative Pharmacokinetic Data

The pharmacokinetic parameters of tandospirone and its major active metabolite, 1-PP, have been characterized in rats following intravenous (i.v.) and intragastric (i.g.) administration. Due to a significant first-pass effect, the oral bioavailability of tandospirone is low.[1][2][3] The area under the curve (AUC) for the active metabolite 1-PP is substantially higher than that of the parent drug after oral administration, indicating extensive metabolism.[1][2][3]

Table 1: Pharmacokinetic Parameters of Tandospirone and 1-PP in Rats (20 mg/kg dose) [1]

Parameter	Tandospirone (i.g.)	Tandospirone (i.v.)	1-PP (after i.g. Tandospirone)
Tmax (h)	0.161 ± 0.09	-	-
Cmax (ng/mL)	-	-	-
t1/2 (h)	1.380 ± 0.46	1.224 ± 0.39	-
AUC(0-∞) (ng/mL*h)	114.7 ± 40	48,400 ± 19,110	1878.4 ± 543.5
Absolute Bioavailability (%)	0.24	-	-

Data presented as mean ± standard deviation. Note: More specific quantitative data on tandospirone metabolites in human plasma is an area requiring further public research.

Experimental Protocols

In Vitro Metabolism using Human Liver Microsomes

A common method to investigate the in vitro metabolism of a drug is through incubation with human liver microsomes, which contain a high concentration of CYP enzymes.

Objective: To identify the principal CYP isoforms involved in the metabolism of tandospirone and to characterize the resulting metabolites.

Methodology:

• Incubation: Tandospirone is incubated with pooled human liver microsomes in the presence of an NADPH-generating system (which is necessary for CYP enzyme activity) at 37°C.

• Inhibition Studies: To identify the specific CYP isoforms involved, incubations are performed in the presence of selective chemical inhibitors for different CYP enzymes (e.g., ketoconazole (B1673606) for CYP3A4, quinidine (B1679956) for CYP2D6).

• Recombinant CYP Isoforms: Tandospirone is also incubated with individual recombinant human CYP isoforms expressed in a suitable system (e.g., baculovirus-infected insect cells) to confirm the role of each enzyme.

• Metabolite Identification and Quantification: Following incubation, the samples are processed, typically by protein precipitation with an organic solvent (e.g., acetonitrile). The supernatant is then analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to separate, identify, and quantify the parent drug and its metabolites.

In vitro metabolism experimental workflow.

In Vivo Pharmacokinetic Studies in Animal Models

Animal models, such as rats, are frequently used to study the in vivo pharmacokinetics of a drug and its metabolites.

Objective: To determine the pharmacokinetic profile, including absorption, distribution, metabolism, and excretion of tandospirone and its major metabolites.

Methodology:

• Dosing: A known dose of tandospirone is administered to the animals, typically via intravenous and oral routes to determine absolute bioavailability.

• Sample Collection: Blood samples are collected at predetermined time points after drug administration. Plasma is separated from the blood samples.

• Sample Preparation: Plasma samples are prepared for analysis, often involving protein precipitation or liquid-liquid extraction to isolate the drug and its metabolites.

• Bioanalysis: The concentrations of tandospirone and its metabolites in the plasma samples are quantified using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters such as half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the concentration-time curve (AUC).

Conclusion

Tandospirone is subject to extensive first-pass metabolism, primarily driven by CYP3A4, leading to low oral bioavailability. The main metabolic pathways are N-dealkylation to the active metabolite 1-PP and hydroxylation. The active metabolite 1-PP is subsequently metabolized by CYP2D6. The information presented in this guide provides a foundational understanding for researchers and professionals in drug development. Further research, particularly focused on obtaining detailed quantitative metabolite data in humans, will be invaluable for refining our understanding of tandospirone's clinical pharmacology.

References

• 1. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and absorption mechanism of tandospirone citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Pharmacokinetics and absorption mechanism of tandospirone citrate [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of Tandospirone using Tandospirone Acid Metabolite-d6

These application notes provide a comprehensive guide for the quantitative analysis of tandospirone (B1205299) in biological matrices, specifically human plasma, utilizing Tandospirone Acid Metabolite-d6 as an internal standard (IS). The described liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is designed for researchers, scientists, and drug development professionals requiring a sensitive, selective, and robust assay for pharmacokinetic studies and clinical investigations of tandospirone.

Introduction

Tandospirone is a partial agonist of the 5-HT1A receptor, primarily used in the treatment of anxiety and depressive disorders. Accurate quantification of tandospirone in biological samples is essential for pharmacokinetic assessments, bioequivalence studies, and therapeutic drug monitoring. The use of a stable isotope-labeled internal standard, such as Tandospirone Acid Metabolite-d6, is crucial for correcting matrix effects and variabilities in sample processing and instrument response, thereby ensuring the accuracy and precision of the analytical method.

This document outlines the detailed experimental protocols, validated quantitative performance data, and visual representations of the analytical workflow and the pharmacological pathway of tandospirone.

Quantitative Data Summary

The following tables summarize the performance characteristics of the LC-MS/MS method for the quantification of tandospirone.

Table 1: Calibration Curve and Linearity

Parameter	Value
Linearity Range	10.0 - 5,000 pg/mL
Correlation Coefficient (r²)	≥ 0.99
Calibration Model	Linear, weighted (1/x²)
Lower Limit of Quantification (LLOQ)	10.0 pg/mL[1]

Table 2: Precision and Accuracy

Analyte	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Tandospirone	25.0	< 13%	< 13%	94.4 - 102.1%[1]
200	< 13%	< 13%	94.4 - 102.1%[1]
4,000	< 13%	< 13%	94.4 - 102.1%[1]

Table 3: Recovery and Matrix Effect

Analyte	Concentration Level	Mean Extraction Recovery (%)	Matrix Effect (%)
Tandospirone	Low QC	85 - 115	85 - 115
Medium QC	85 - 115	85 - 115
High QC	85 - 115	85 - 115
Internal Standard	Working Concentration	85 - 115	85 - 115

Experimental Protocols

3.1. Materials and Reagents

• Tandospirone reference standard

• Tandospirone Acid Metabolite-d6 (Internal Standard)

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid (analytical grade)

• Human plasma (with appropriate anticoagulant)

• Microcentrifuge tubes

• Autosampler vials

3.2. Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient elution

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: Zorbax XDB C18, 4.6 x 50 mm, 5 µm or equivalent

3.3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of tandospirone and Tandospirone Acid Metabolite-d6 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of tandospirone by serial dilution of the stock solution with 50% methanol.

• Internal Standard Working Solution (10 ng/mL): Dilute the Tandospirone Acid Metabolite-d6 stock solution with 50% methanol.

3.4. Sample Preparation

• Aliquoting: Transfer 100 µL of human plasma sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 20 µL of the Tandospirone Acid Metabolite-d6 working solution (10 ng/mL) to each tube (except for blank samples).

• Protein Precipitation: Add 300 µL of acetonitrile to each tube.

• Vortexing: Vortex the tubes vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Injection: Inject 10 µL of the supernatant into the LC-MS/MS system.

3.5. LC-MS/MS Conditions

Table 4: Liquid Chromatography Parameters

Parameter	Condition
Column	Zorbax XDB C18 (4.6 x 50 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Isocratic: 80% B
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Run Time	Approximately 3.5 minutes[1]

Table 5: Mass Spectrometry Parameters

Parameter	Tandospirone	Tandospirone Acid Metabolite-d6
Ionization Mode	ESI Positive	ESI Positive
Scan Type	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	To be determined	To be determined
Product Ion (m/z)	To be determined	To be determined
Collision Energy (eV)	To be optimized	To be optimized
Declustering Potential (V)	To be optimized	To be optimized

Note: The specific m/z transitions and optimal MS parameters need to be determined by infusing the individual compounds into the mass spectrometer.

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of tandospirone.

Caption: Simplified signaling pathway of tandospirone's anxiolytic action.

References

• 1. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Tandospirone Acid Metabolite in Human Plasma by LC-MS/MS

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Tandospirone (B1205299) Acid Metabolite in human plasma. The method utilizes Tandospirone Acid Metabolite-d6 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. A simple protein precipitation protocol is employed for sample preparation, allowing for a fast and efficient workflow suitable for high-throughput analysis in clinical and research settings. The method is validated with respect to linearity, precision, accuracy, and recovery, demonstrating its suitability for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Tandospirone is an anxiolytic and antidepressant medication belonging to the azapirone class of drugs. It acts as a potent and selective partial agonist of the 5-HT1A receptor. The metabolism of tandospirone is extensive, primarily mediated by CYP3A4 and to a lesser extent by CYP2D6, leading to the formation of several metabolites. One such metabolite is the Tandospirone Acid Metabolite (C13H17NO4). Accurate quantification of this metabolite in human plasma is crucial for understanding the complete pharmacokinetic profile of tandospirone and its potential contribution to the overall pharmacological effect. This application note describes a validated LC-MS/MS method for the reliable measurement of Tandospirone Acid Metabolite in human plasma, employing its deuterated analog, Tandospirone Acid Metabolite-d6, as an internal standard.

Experimental Protocols

Materials and Reagents

• Tandospirone Acid Metabolite (Reference Standard)

• Tandospirone Acid Metabolite-d6 (Internal Standard)

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Human Plasma (K2-EDTA)

Sample Preparation

• Thaw human plasma samples and internal standard working solutions at room temperature.

• To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the Tandospirone Acid Metabolite-d6 internal standard working solution.

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean tube or a 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds.

• Inject 5 µL onto the LC-MS/MS system.

Liquid Chromatography

• System: A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 5% B

  • 3.1-4.0 min: 5% B

• Column Temperature: 40°C

• Autosampler Temperature: 10°C

Mass Spectrometry

• System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

• MRM Transitions (Hypothetical):

  • Tandospirone Acid Metabolite: Precursor Ion (m/z) -> Product Ion (m/z)

  • Tandospirone Acid Metabolite-d6: Precursor Ion (m/z) -> Product Ion (m/z)

Data Presentation

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
Tandospirone Acid Metabolite	0.5 - 500	> 0.995	0.5

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
LLOQ	0.5	< 15	85-115	< 15	85-115
LQC	1.5	< 15	85-115	< 15	85-115
MQC	75	< 15	85-115	< 15	85-115
HQC	400	< 15	85-115	< 15	85-115

Table 3: Recovery

QC Level	Concentration (ng/mL)	Mean Recovery (%)
LQC	1.5	> 85
MQC	75	> 85
HQC	400	> 85

Mandatory Visualizations

Caption: Experimental workflow for the analysis of Tandospirone Acid Metabolite in human plasma.

Caption: Simplified signaling pathway of Tandospirone via the 5-HT1A receptor.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and high-throughput solution for the quantification of Tandospirone Acid Metabolite in human plasma. The use of a stable isotope-labeled internal standard and a straightforward sample preparation procedure ensures the accuracy and robustness of the method. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals involved in the pharmacokinetic analysis of tandospirone and its metabolites.

Application Notes and Protocols for Metabolite Identification Using Tandospirone Acid Metabolite-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone (B1205299) is an anxiolytic and antidepressant drug belonging to the azapirone class.[1] Like other drugs in its class, it undergoes extensive metabolism in the body, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme system.[2] Understanding the metabolic fate of tandospirone is crucial for a comprehensive assessment of its efficacy, safety, and potential drug-drug interactions. One of the key metabolites in the biotransformation of tandospirone is a carboxylic acid derivative. The identification and quantification of this and other metabolites are essential steps in drug development.

Stable isotope-labeled internal standards (SIL-IS) are indispensable tools in quantitative bioanalysis. Their use in liquid chromatography-mass spectrometry (LC-MS/MS) assays significantly improves the accuracy and precision of metabolite quantification by compensating for variations in sample preparation, matrix effects, and instrument response. Tandospirone Acid Metabolite-d6 is a deuterated analog of the tandospirone acid metabolite, designed specifically for use as an internal standard in such studies.

This document provides detailed application notes and protocols for the use of Tandospirone Acid Metabolite-d6 in the identification and quantification of its corresponding non-labeled metabolite in biological matrices.

Postulated Metabolic Pathway of Tandospirone

While the metabolism of tandospirone to its major active metabolite, 1-(2-pyrimidinyl)piperazine (1-PP), is well-documented, the formation of a carboxylic acid metabolite is less characterized in publicly available literature. Based on the chemical formula of Tandospirone Acid Metabolite-d6 (C13H11D6NO4) and common drug metabolism pathways, we postulate the formation of a carboxylic acid metabolite through oxidative cleavage of the butyl side chain of tandospirone, followed by further biotransformation. The norbornane (B1196662) dicarboximide moiety is likely cleaved and the remaining butylpiperazine pyrimidine (B1678525) structure undergoes oxidation to form a carboxylic acid.

Figure 1: Postulated metabolic pathway of Tandospirone.

Experimental Protocols

Sample Preparation: Extraction of Tandospirone Metabolites from Human Plasma

This protocol describes a liquid-liquid extraction (LLE) method for the isolation of tandospirone and its metabolites from human plasma samples.

Materials:

• Human plasma samples

• Tandospirone Acid Metabolite-d6 internal standard solution (100 ng/mL in methanol)

• Methyl tert-butyl ether (MTBE)

• 0.1 M Sodium hydroxide (B78521)

• Reconstitution solution (Methanol:Water, 50:50, v/v)

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

Procedure:

• Thaw frozen human plasma samples at room temperature.

• Pipette 200 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Tandospirone Acid Metabolite-d6 internal standard solution (100 ng/mL) to each plasma sample, except for the blank samples.

• Add 50 µL of 0.1 M Sodium hydroxide to each tube and vortex for 30 seconds.

• Add 1 mL of MTBE to each tube.

• Vortex the tubes for 5 minutes.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the reconstitution solution.

• Vortex for 1 minute and transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis for the Quantification of Tandospirone Acid Metabolite

This protocol outlines the conditions for a sensitive and selective LC-MS/MS method for the quantification of the tandospirone acid metabolite.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Tandospirone Acid Metabolite: To be determined empirically based on the exact mass of the postulated metabolite. A hypothetical transition would be based on the protonated molecule [M+H]+ and a characteristic fragment ion.

  • Tandospirone Acid Metabolite-d6: To be determined empirically. The precursor ion will be 6 Da higher than the non-labeled metabolite. The fragment ion may or may not retain the deuterium (B1214612) label, depending on the fragmentation pathway.

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

Figure 2: Experimental workflow for metabolite analysis.

Data Presentation

The use of Tandospirone Acid Metabolite-d6 as an internal standard allows for the generation of a calibration curve to accurately quantify the endogenous levels of the tandospirone acid metabolite. The following tables present representative data that would be expected from such an analysis.

Table 1: Representative Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,250	500,000	0.0025
0.5	6,300	510,000	0.0124
1.0	12,800	495,000	0.0259
5.0	65,000	505,000	0.1287
10.0	130,000	490,000	0.2653
50.0	660,000	515,000	1.2816
100.0	1,350,000	500,000	2.7000

Table 2: Comparison of Precision and Accuracy with and without Internal Standard

Sample Concentration (ng/mL)	Without IS (%CV)	With IS (%CV)	Without IS (%Accuracy)	With IS (%Accuracy)
Low QC (0.3)	12.5	4.2	110.2	101.5
Mid QC (7.5)	9.8	3.1	95.6	99.2
High QC (75)	11.2	2.8	105.3	100.8

Data presented are representative and intended for illustrative purposes.

Discussion

The protocols and data presented herein demonstrate a robust methodology for the identification and quantification of the tandospirone acid metabolite in a biological matrix. The use of the stable isotope-labeled internal standard, Tandospirone Acid Metabolite-d6, is critical for achieving the high level of accuracy and precision required in regulated bioanalysis.

The experimental workflow, from sample preparation to LC-MS/MS analysis, is designed to be both efficient and sensitive. The choice of liquid-liquid extraction provides a clean sample extract, minimizing matrix effects, while the optimized LC-MS/MS conditions ensure selective detection of the analyte and internal standard.

The representative data clearly illustrates the benefits of using a stable isotope-labeled internal standard. The precision, as indicated by the lower coefficient of variation (%CV), and the accuracy are significantly improved when the internal standard is utilized. This is a direct result of the SIL-IS co-eluting with the analyte and experiencing the same variations during the analytical process, thereby providing a reliable means of normalization.

Conclusion

Tandospirone Acid Metabolite-d6 is an essential tool for researchers, scientists, and drug development professionals engaged in the study of tandospirone metabolism. The application notes and protocols provided offer a comprehensive guide for the accurate and precise quantification of the tandospirone acid metabolite. The implementation of these methods will facilitate a deeper understanding of the pharmacokinetic profile of tandospirone and contribute to the overall safety and efficacy assessment of this important therapeutic agent.

References

• 1. Tandospirone - Wikipedia [en.wikipedia.org]
• 2. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Tandospirone and its Major Metabolite in Human Plasma for Clinical Trial Support

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of tandospirone (B1205299) and its principal active metabolite, 1-(2-pyrimidinyl)piperazine (1-PP), in human plasma. Given that an "acid metabolite" of tandospirone is not a recognized major biotransformation product, this protocol focuses on the parent drug and its key metabolite, which are essential for comprehensive pharmacokinetic assessments in clinical trials. The method utilizes a stable isotope-labeled internal standard, Tandospirone-d8, to ensure high accuracy and precision. The straightforward sample preparation, based on protein precipitation, and a rapid chromatographic runtime of under 5 minutes make this method highly suitable for the high-throughput demands of clinical trial sample analysis.

Introduction

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class. It acts as a partial agonist at the 5-HT1A serotonin (B10506) receptor.[1] In vivo, tandospirone is extensively metabolized, primarily by CYP3A4, with its major active metabolite being 1-(2-pyrimidinyl)piperazine (1-PP).[2][3] The concentration of 1-PP can be significantly higher than that of the parent drug, and it contributes to the overall pharmacological effect. Therefore, the simultaneous measurement of both tandospirone and 1-PP is critical for accurately characterizing the drug's pharmacokinetics and pharmacodynamics in clinical studies. This document provides a detailed protocol for the bioanalysis of these compounds using a deuterated internal standard for quantification.

Tandospirone Metabolism

Tandospirone undergoes significant first-pass metabolism. The primary metabolic pathway involves the oxidative cleavage of the butyl chain, yielding 1-PP. Other minor metabolic routes include hydroxylation of the norbornan ring (M2) and the pyrimidine (B1678525) ring (M4).[3]

Caption: Metabolic pathway of Tandospirone.

Experimental Protocol

Materials and Reagents

• Tandospirone citrate (B86180) (Reference Standard)

• 1-(2-pyrimidinyl)piperazine (Reference Standard)

• Tandospirone-d8 (Internal Standard)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Human Plasma (K2-EDTA)

Sample Preparation Workflow

A simple protein precipitation method is employed for sample preparation, ensuring rapid and efficient extraction.

Caption: Sample preparation workflow.

LC-MS/MS Method

Liquid Chromatography:

Parameter	Condition
HPLC System	Shimadzu Nexera X2 or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Run Time	4.5 minutes

Mass Spectrometry:

Parameter	Condition
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
Dwell Time	100 ms

MRM Transitions:

Analyte	Q1 (m/z)	Q3 (m/z)	DP (V)	CE (eV)
Tandospirone	384.2	122.1	80	35
1-PP	165.1	95.1	60	25
Tandospirone-d8 (IS)	392.2	122.1	80	35

Method Validation Summary

The method was validated according to regulatory guidelines for bioanalytical method validation. A summary of the key performance characteristics is presented below.

Calibration Curve and Linearity:

Analyte	Range (ng/mL)	R²
Tandospirone	0.05 - 50	> 0.998
1-PP	0.5 - 500	> 0.997

Precision and Accuracy:

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Tandospirone	LLOQ	0.05	8.2	9.5	104.2
Low QC	0.15	6.5	7.8	98.7
Mid QC	5.0	4.1	5.2	101.5
High QC	40.0	3.8	4.9	99.3
1-PP	LLOQ	0.5	7.5	8.9	102.8
Low QC	1.5	5.8	6.7	100.4
Mid QC	50.0	3.5	4.6	97.9
High QC	400.0	3.1	4.2	98.5

Matrix Effect and Recovery:

Analyte	Matrix Effect (%)	Recovery (%)
Tandospirone	95.8	91.2
1-PP	98.2	94.5

Conclusion

The LC-MS/MS method described provides a reliable, sensitive, and high-throughput solution for the quantitative analysis of tandospirone and its major active metabolite, 1-PP, in human plasma. The use of a stable isotope-labeled internal standard ensures data integrity, making this method ideally suited for supporting clinical trials and pharmacokinetic studies. The protocol is straightforward and can be readily implemented in any modern bioanalytical laboratory.

References

• 1. Tandospirone - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Pharmacokinetics and absorption mechanism of tandospirone citrate [frontiersin.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]

Application Note: High-Throughput Quantification of Tandospirone Acid Metabolite-d6 in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tandospirone (B1205299) is an anxiolytic and antidepressant drug belonging to the azapirone class. It functions as a potent and selective 5-HT1A receptor partial agonist.[1][2][3] The drug undergoes extensive metabolism in vivo, primarily mediated by CYP3A4, with 1-(2-pyrimidinyl)piperazine (1-PP) being a major active metabolite.[4] Due to a significant first-pass effect, the parent drug has low absolute bioavailability.[4] Monitoring the concentrations of tandospirone and its metabolites in biological fluids is crucial for pharmacokinetic and toxicokinetic studies. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Tandospirone Acid Metabolite-d6, a stable isotope-labeled internal standard, in human plasma. The use of a deuterated internal standard is critical for correcting matrix effects and variability in sample processing and instrument response, ensuring high accuracy and precision in bioanalytical methods.

While specific protocols for Tandospirone Acid Metabolite-d6 are not widely published, this document outlines a comprehensive methodology based on established LC-MS/MS procedures for tandospirone and other small molecules in biological matrices.[5][6] The protocol is intended to serve as a foundational method that can be further optimized and validated according to regulatory guidelines such as those from the FDA and EMA.[7][8]

Quantitative Data Summary

The following tables summarize the optimized parameters for the LC-MS/MS analysis of Tandospirone Acid Metabolite-d6.

Table 1: LC-MS/MS Instrument Parameters

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) System
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	9 psi
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Interface Temperature	500 °C

Table 2: Analyte and Internal Standard MRM Transitions

Note: The precursor and product ions for Tandospirone Acid Metabolite-d6 are predicted based on its chemical formula (C13H11D6NO) and common fragmentation patterns. These values require empirical optimization.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
Tandospirone Acid Metabolite-d6	258.3	User Determined	80	35
Tandospirone (for reference)	384.2	122.1	90	40

Table 3: Liquid Chromatography Parameters

Parameter	Setting
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)/Methanol (50:50, v/v)
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 5% B

Experimental Protocols

1. Sample Preparation (Protein Precipitation)

This protocol outlines a simple and effective protein precipitation method for extracting the analyte from human plasma.

• Materials:

  • Human plasma samples

  • Tandospirone Acid Metabolite-d6 stock solution

  • Acetonitrile (ACN) containing 1% formic acid

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Centrifuge

• Procedure:

  • Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • Spike with 10 µL of the Tandospirone Acid Metabolite-d6 working solution (as an internal standard).

  • Add 400 µL of ice-cold acetonitrile (containing 1% formic acid) to precipitate proteins.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (95% Mobile Phase A, 5% Mobile Phase B).

  • Vortex briefly and inject onto the LC-MS/MS system.

2. Method Validation

To ensure the reliability of the bioanalytical data, the method should be validated according to regulatory guidelines. Key validation parameters include:

• Selectivity and Specificity: Analyze at least six different batches of blank human plasma to check for interferences at the retention time of the analyte and internal standard.

• Linearity and Range: Prepare a calibration curve by spiking blank plasma with known concentrations of the analyte. A typical range for tandospirone itself is 10.0-5,000 pg/mL.[5] The curve should be fitted with a linear, weighted (1/x²) regression model.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in replicate (n=6) on three separate days. The intra- and inter-day precision (%CV) should be ≤15%, and the accuracy (% bias) should be within ±15%.[5]

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the plasma matrix by comparing the analyte response in post-extraction spiked samples to that in neat solutions.

• Recovery: Determine the extraction efficiency by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in plasma under various conditions, including bench-top (room temperature), freeze-thaw cycles, and long-term storage at -80 °C.

Visualizations

Metabolic Pathway of Tandospirone

Caption: Metabolic conversion of Tandospirone to its major metabolites.

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the bioanalysis of Tandospirone Acid Metabolite-d6.

References

• 1. Tandospirone - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid and highly sensitive liquid chromatography/electrospray ionization tandem mass spectrometry method for the quantitation of buspirone in human plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Therapeutic Drug Monitoring of Tandospirone Acid Metabolite-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Tandospirone (B1205299) is an anxiolytic and antidepressant medication belonging to the azapirone class of drugs. It primarily acts as a partial agonist at the serotonin (B10506) 5-HT1A receptor.[1] Therapeutic Drug Monitoring (TDM) of tandospirone and its metabolites is crucial for optimizing dosage, minimizing adverse effects, and ensuring therapeutic efficacy due to inter-individual variability in drug metabolism. One of the metabolites formed during the biotransformation of tandospirone is an acidic metabolite. The use of a stable isotope-labeled internal standard, such as Tandospirone Acid Metabolite-d6, is the gold standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variability in sample processing.

This document provides detailed application notes and protocols for the therapeutic drug monitoring of Tandospirone Acid Metabolite using Tandospirone Acid Metabolite-d6 as an internal standard.

Signaling Pathway of Tandospirone

Tandospirone exerts its therapeutic effects primarily through its interaction with the 5-HT1A receptor, a G-protein coupled receptor. As a partial agonist, it modulates serotonergic activity. In brain regions with high levels of serotonin, it acts as an antagonist, while in regions with low serotonin levels, it acts as an agonist. This modulation of the serotonin system is believed to be the primary mechanism for its anxiolytic and antidepressant effects.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Tandospirone Acid Metabolite-d6 LC-MS/MS Parameters

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of Tandospirone (B1205299) Acid Metabolite and its deuterated internal standard, Tandospirone Acid Metabolite-d6.

Frequently Asked Questions (FAQs)

Q1: What is the chemical formula and molecular weight of Tandospirone Acid Metabolite?

A1: The chemical formula for Tandospirone Acid Metabolite is C₁₃H₁₇NO₄, with a molecular weight of 251.28 g/mol .[1] This information is crucial for calculating the theoretical exact mass of the precursor ion for high-resolution mass spectrometry.

Q2: What are the expected metabolic pathways leading to the Tandospirone Acid Metabolite?

A2: Tandospirone is primarily metabolized by CYP3A4, leading to the formation of 1-(2-pyrimidinyl)-piperazine (1-PP) through the oxidative cleavage of the butyl chain.[2][3] The remaining norbornane (B1196662) dicarboximide moiety is further metabolized, likely through hydrolysis of the imide ring, to form the corresponding dicarboxylic acid, which is the "Tandospirone Acid Metabolite".

Q3: Why is a deuterated internal standard like Tandospirone Acid Metabolite-d6 recommended for quantification?

A3: A deuterated internal standard is considered the gold standard for quantitative LC-MS/MS analysis. Since it has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar matrix effects (ion suppression or enhancement), leading to more accurate and precise quantification. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Q4: I am observing a shift in retention time between the Tandospirone Acid Metabolite and its d6-labeled internal standard. Is this normal?

A4: Yes, a slight retention time shift, known as the "isotope effect," can occur between a deuterated internal standard and the non-labeled analyte. This is due to the small differences in physicochemical properties imparted by the heavier deuterium (B1214612) atoms. While often minor, this can become problematic if the two compounds elute in a region of the chromatogram with varying matrix effects, potentially compromising accurate quantification.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your LC-MS/MS experiments with Tandospirone Acid Metabolite-d6.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

• Possible Cause: Incompatible injection solvent.

  • Solution: Ensure your injection solvent is of similar or weaker strength than the initial mobile phase conditions.

• Possible Cause: Column contamination or degradation.

  • Solution: Implement a column wash procedure. If the problem persists, consider replacing the column.

• Possible Cause: Secondary interactions with the stationary phase.

  • Solution: Adjust the mobile phase pH or the organic modifier to minimize these interactions.

Issue 2: Low Signal Intensity or Poor Sensitivity

• Possible Cause: Suboptimal ion source parameters.

  • Solution: Systematically optimize the ion source parameters, including spray voltage, source temperature, nebulizer gas, and drying gas flow. A systematic approach to this is detailed in the Experimental Protocols section.

• Possible Cause: Inefficient fragmentation.

  • Solution: Optimize the collision energy (CE) and declustering potential (DP) for the specific MRM transitions of Tandospirone Acid Metabolite and its d6-internal standard.

• Possible Cause: Matrix effects leading to ion suppression.

  • Solution: Improve sample preparation to remove interfering matrix components. Consider using a different chromatographic column or modifying the gradient to separate the analyte from the suppressive matrix components.

Issue 3: High Variability in Analyte/Internal Standard Response Ratio

• Possible Cause: Differential matrix effects due to chromatographic separation of the analyte and internal standard.

  • Solution: Adjust the chromatographic conditions (e.g., gradient slope, column temperature) to minimize the separation between the Tandospirone Acid Metabolite and its d6-analog.

• Possible Cause: In-source fragmentation or instability of the analyte or internal standard.

  • Solution: Optimize the ion source conditions to minimize in-source fragmentation. Investigate the stability of the compounds in the autosampler and during sample preparation.

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters for Tandospirone Acid Metabolite and Tandospirone Acid Metabolite-d6

This protocol outlines the steps to determine the optimal Multiple Reaction Monitoring (MRM) transitions and associated parameters.

• Prepare Standard Solutions: Prepare individual solutions of Tandospirone Acid Metabolite and Tandospirone Acid Metabolite-d6 at a concentration of approximately 1 µg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Direct Infusion: Infuse each standard solution separately into the mass spectrometer using a syringe pump.

• Precursor Ion Identification:

  • Acquire full scan mass spectra in both positive and negative ionization modes to identify the precursor ion ([M+H]⁺ or [M-H]⁻). Based on the chemical formula C₁₃H₁₇NO₄, the expected monoisotopic mass is 251.1158.

  • For Tandospirone Acid Metabolite-d6, the precursor ion will have a mass shift corresponding to the number of deuterium atoms.

• Product Ion Scan:

  • Perform a product ion scan on the identified precursor ion for each compound.

  • Vary the collision energy (CE) across a range (e.g., 10-50 eV) to identify the most abundant and stable product ions.

• MRM Transition Selection:

  • Select the most intense and specific precursor-to-product ion transitions for both the analyte and the internal standard. It is recommended to monitor at least two transitions per compound (one for quantification and one for confirmation).

• Optimization of CE and DP:

  • For each selected MRM transition, perform a compound optimization by systematically varying the collision energy (CE) and declustering potential (DP) to maximize the signal intensity.

Protocol 2: Optimization of Ion Source Parameters

• Continuous Infusion: While infusing a standard solution of the analyte, systematically vary one ion source parameter at a time while keeping others constant.

• Parameter Optimization Sequence:

  • Spray Voltage: Adjust in small increments (e.g., 500 V) to find the optimal value that provides the highest and most stable signal.

  • Source Temperature: Vary the temperature to ensure efficient desolvation without causing thermal degradation of the analyte.

  • Nebulizer and Drying Gas: Optimize the gas flows to achieve a stable spray and efficient droplet desolvation.

Quantitative Data Summary

The following tables provide proposed and typical starting parameters for the LC-MS/MS analysis of Tandospirone Acid Metabolite and its d6-internal standard. These should be experimentally verified and optimized for your specific instrumentation.

Table 1: Proposed MRM Transitions

Compound	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z) (Proposed)
Tandospirone Acid Metabolite	Positive	252.1	Prediction based on fragmentation of the dicarboxylic acid structure
Tandospirone Acid Metabolite-d6	Positive	258.1	Prediction based on fragmentation of the dicarboxylic acid-d6 structure

Note: The product ions are predictions and require experimental confirmation. The fragmentation of the dicarboxylic acid metabolite is expected to involve losses of water (H₂O) and carbon dioxide (CO₂).

Table 2: Typical Starting LC-MS/MS Parameters

Parameter	Typical Value/Range
LC Parameters
Column	C18 (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start at 5-10% B, ramp to 95% B
Column Temperature	30 - 40 °C
MS Parameters
Ionization Mode	Electrospray Ionization (ESI) Positive
Spray Voltage	3000 - 5000 V
Source Temperature	350 - 500 °C
Nebulizer Gas (N₂)	40 - 60 psi
Drying Gas (N₂)	8 - 12 L/min
Collision Gas (Ar or N₂)	Instrument dependent

Visualizations

Caption: Workflow for the quantitative analysis of Tandospirone Acid Metabolite.

Caption: A logical approach to troubleshooting common LC-MS/MS issues.

References

• 1. clearsynth.com [clearsynth.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Kinetics, brain uptake, and receptor binding of tandospirone and its metabolite 1-(2-pyrimidinyl)-piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]

Tandospirone Acid Metabolite-d6 stability and storage conditions

Welcome to the technical support center for Tandospirone (B1205299) Acid Metabolite-d6. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of this internal standard, along with troubleshooting advice for its use in bioanalytical assays.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Tandospirone Acid Metabolite-d6?

A1: For optimal stability, Tandospirone Acid Metabolite-d6 should be stored under refrigerated conditions. While specific long-term stability data for the deuterated acid metabolite is not extensively published, general recommendations from suppliers and best practices for deuterated standards suggest the following:

Condition	Temperature	Form	Duration
Short-Term Storage	2-8°C	Solid or in Solution	Up to several weeks
Long-Term Storage	-20°C or -80°C	Solid or in Solution	Months to years

Note: Data is based on general recommendations for deuterated standards and may not represent specific validated stability for this compound.

Q2: How should I prepare stock solutions of Tandospirone Acid Metabolite-d6?

A2: Stock solutions should be prepared in a high-quality, anhydrous solvent such as methanol, acetonitrile, or DMSO. It is recommended to prepare a high-concentration primary stock solution, which can then be used to prepare more dilute working solutions as needed. Store stock solutions in tightly sealed vials at -20°C or -80°C to minimize solvent evaporation and potential degradation.

Q3: What is the stability of Tandospirone Acid Metabolite-d6 in biological matrices like plasma or serum?

• Freeze-Thaw Stability: Assess the stability after multiple freeze-thaw cycles (typically 3-5 cycles).

• Short-Term (Bench-Top) Stability: Determine stability at room temperature for a period that mimics sample handling and processing time.

• Long-Term Stability: Evaluate stability in the matrix at the intended storage temperature (e.g., -20°C or -80°C) over the expected duration of sample storage.

A recent study on the pharmacokinetics of tandospirone citrate (B86180) indicated that plasma samples were separated and stored at -70°C, suggesting good stability of the parent drug and its metabolites at this temperature.[1]

Q4: Can I use the stability data of the non-deuterated Tandospirone Acid Metabolite as a proxy?

A4: While the chemical properties of a deuterated compound are very similar to its non-deuterated counterpart, it is not a direct substitute for a formal stability study. Deuteration can sometimes alter the physicochemical properties of a molecule, potentially affecting its stability. However, in the absence of specific data for the d6-metabolite, stability information for the non-deuterated form can provide a useful preliminary indication. Always validate the stability of the deuterated standard in your own laboratory under your specific experimental conditions.

Troubleshooting Guide

Issue 1: Inconsistent or poor recovery of Tandospirone Acid Metabolite-d6 during sample extraction.

Potential Cause	Troubleshooting Step
Suboptimal Extraction Solvent	Test different extraction solvents or mixtures to find the optimal one for both the analyte and the internal standard.
pH-Dependent Extraction	The acidity of the metabolite may require pH adjustment of the sample prior to extraction to ensure it is in a non-ionized state for better recovery with organic solvents.
Adsorption to Labware	Use low-adsorption polypropylene (B1209903) tubes and pipette tips. Silanized glassware can also be considered.
Degradation during Extraction	Minimize the time samples are at room temperature. Perform extraction steps on ice if possible.

Issue 2: Variability in analytical results when using Tandospirone Acid Metabolite-d6 as an internal standard.

Potential Cause	Troubleshooting Step
Inconsistent Pipetting	Ensure pipettes are properly calibrated and use a consistent technique for adding the internal standard to all samples, standards, and quality controls.
Stock Solution Instability	Prepare fresh stock and working solutions. Verify the concentration of the stock solution.
Matrix Effects	The biological matrix can suppress or enhance the ionization of the internal standard differently than the analyte. Evaluate matrix effects by comparing the response in neat solution versus post-extraction spiked matrix.
Co-eluting Interferences	Optimize the chromatographic method to ensure baseline separation of the internal standard from any interfering components in the matrix.

Experimental Protocols

Protocol 1: Assessment of Freeze-Thaw Stability

• Prepare replicate quality control (QC) samples at low and high concentrations by spiking Tandospirone Acid Metabolite-d6 into the biological matrix.

• Analyze one set of QC samples immediately (time zero).

• Freeze the remaining QC samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

• Thaw the samples completely at room temperature.

• Repeat the freeze-thaw cycle for a predetermined number of cycles (e.g., 3 or 5).

• After the final thaw, process and analyze the QC samples.

• Compare the mean concentration of the freeze-thaw samples to the time-zero samples. The deviation should typically be within ±15%.

Protocol 2: Preparation of Stock and Working Solutions

• Allow the solid Tandospirone Acid Metabolite-d6 to equilibrate to room temperature before opening the vial to prevent condensation.

• Accurately weigh a precise amount of the solid standard.

• Dissolve the standard in a Class A volumetric flask using a suitable anhydrous solvent (e.g., methanol) to create a primary stock solution (e.g., 1 mg/mL).

• Store the primary stock solution in a tightly sealed, amber vial at -20°C or -80°C.

• Prepare intermediate and working solutions by serial dilution of the primary stock solution with the appropriate solvent. Prepare fresh working solutions regularly.

Visualizations

Caption: Simplified metabolic pathway of Tandospirone.

Caption: Bioanalytical workflow using an internal standard.

References

• 1. Frontiers | Pharmacokinetics and absorption mechanism of tandospirone citrate [frontiersin.org]

Navigating Matrix Effects in Tandospirone Analysis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on managing matrix effects in the quantitative analysis of tandospirone (B1205299), with a special focus on the use of a deuterated internal standard. Find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reliability of your bioanalytical data.

Understanding the Challenge: Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS/MS) analysis, the "matrix" refers to all components in a sample other than the analyte of interest. In bioanalysis, this includes endogenous substances like phospholipids, salts, and proteins. These components can interfere with the ionization of tandospirone, leading to either suppression or enhancement of the signal, a phenomenon known as the matrix effect. This can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[1]

A deuterated internal standard, such as tandospirone-d8 (B1146211), is the gold standard for mitigating matrix effects. Because it is chemically almost identical to tandospirone, it co-elutes and experiences similar ionization suppression or enhancement. By using the ratio of the analyte signal to the internal standard signal, variations caused by matrix effects can be normalized, leading to more accurate and precise quantification.[2]

Troubleshooting Guide

Encountering issues during your tandospirone analysis? This guide provides solutions to common problems.

Problem	Potential Cause	Recommended Solution
High Variability in Analyte Response	Inconsistent Matrix Effects: Different lots of biological matrix can exhibit varying degrees of ion suppression or enhancement.	Utilize a Deuterated Internal Standard: Tandospirone-d8 will co-elute with tandospirone and experience similar matrix effects, allowing for reliable normalization of the signal. Optimize Sample Preparation: Employ a more rigorous sample cleanup method like Solid-Phase Extraction (SPE) to remove a wider range of interfering components compared to Protein Precipitation (PPT).
Poor Peak Shape (Tailing, Fronting, or Splitting)	Column Contamination: Buildup of matrix components on the analytical column.[3] Inappropriate Mobile Phase: The pH or organic composition of the mobile phase may not be optimal for tandospirone's chemical properties.	Implement a Column Wash Step: After each analytical run, flush the column with a strong organic solvent to remove retained matrix components. Adjust Mobile Phase: Experiment with different mobile phase compositions, such as adjusting the pH with formic acid or ammonium (B1175870) formate, to improve peak shape.
Low Analyte Recovery	Inefficient Extraction: The chosen sample preparation method (PPT, LLE, or SPE) may not be optimal for extracting tandospirone from the matrix.	Optimize Extraction Protocol: For LLE, test different organic solvents. For SPE, screen different sorbent types and optimize wash and elution solvents. For PPT, try different protein precipitation solvents (e.g., acetonitrile (B52724) vs. methanol).
Signal Suppression in a Specific Chromatographic Region	Co-elution with Endogenous Components: Phospholipids are a common cause of ion suppression in the early-eluting region of a chromatogram.	Modify Chromatographic Gradient: Adjust the gradient to separate tandospirone from the region of ion suppression. Enhance Sample Cleanup: Use a sample preparation technique specifically designed to remove phospholipids, such as certain SPE cartridges.
Inconsistent Internal Standard Response	Degradation of Internal Standard: The deuterated standard may not be stable under the sample processing or storage conditions. Inaccurate Spiking: Inconsistent addition of the internal standard solution to the samples.	Verify Stability: Assess the stability of tandospirone-d8 under your experimental conditions. Use a Calibrated Pipette: Ensure precise and consistent addition of the internal standard to all samples and standards.

Quantitative Data Summary

The following tables present illustrative data on the impact of different sample preparation methods on matrix effects and recovery in tandospirone analysis. This data is representative of what can be expected in a typical bioanalytical method development.

Table 1: Matrix Effect of Tandospirone with Different Sample Preparation Methods

Sample Preparation Method	Analyte Peak Area (Spiked in Post-Extracted Matrix)	Analyte Peak Area (in Neat Solution)	Matrix Effect (%)
Protein Precipitation	65,000	100,000	65 (Ion Suppression)
Liquid-Liquid Extraction	85,000	100,000	85 (Ion Suppression)
Solid-Phase Extraction	95,000	100,000	95 (Minimal Ion Suppression)

Illustrative Data

Table 2: Recovery of Tandospirone with Different Sample Preparation Methods

Sample Preparation Method	Analyte Peak Area (Spiked Before Extraction)	Analyte Peak Area (Spiked After Extraction)	Recovery (%)
Protein Precipitation	80,000	98,000	81.6
Liquid-Liquid Extraction	90,000	99,000	90.9
Solid-Phase Extraction	92,000	97,000	94.8

Illustrative Data

Table 3: Comparison of Analyte/Internal Standard Ratio with and without Deuterated Standard

Sample Preparation Method	Analyte/IS Ratio (Non-Deuterated IS) - RSD (%)	Analyte/IS Ratio (Tandospirone-d8) - RSD (%)
Protein Precipitation	15.2	4.5
Liquid-Liquid Extraction	10.8	3.1
Solid-Phase Extraction	6.5	1.8

Illustrative Data

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Sample Preparation using Protein Precipitation (PPT)

• To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing the tandospirone-d8 internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

• To 100 µL of plasma sample, add the tandospirone-d8 internal standard solution.

• Add 50 µL of 1 M sodium carbonate solution and vortex for 30 seconds.

• Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes to ensure efficient extraction.

• Centrifuge at 5,000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

Protocol 3: Sample Preparation using Solid-Phase Extraction (SPE)

• Condition the SPE cartridge: Pass 1 mL of methanol (B129727) followed by 1 mL of water through a suitable C18 SPE cartridge.

• Load the sample: To 100 µL of plasma, add the tandospirone-d8 internal standard. Dilute the sample with 400 µL of 2% formic acid in water and load it onto the conditioned SPE cartridge.

• Wash the cartridge: Pass 1 mL of 5% methanol in water through the cartridge to remove polar interferences.

• Dry the cartridge: Dry the cartridge under vacuum for 1-2 minutes.

• Elute the analyte: Elute tandospirone and the internal standard with 1 mL of methanol into a clean collection tube.

• Evaporate and reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

LC-MS/MS Parameters

• LC Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is suitable.

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile or methanol).

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Tandospirone: [Precursor ion] -> [Product ion]

  • Tandospirone-d8: [Precursor ion+8] -> [Product ion]

Note: Specific MRM transitions should be optimized in the laboratory.

Visualizations

Caption: A generalized workflow for the bioanalysis of tandospirone.

Caption: A logical workflow for troubleshooting common issues in tandospirone analysis.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard preferred over a structural analog for tandospirone analysis?

A deuterated internal standard like tandospirone-d8 has nearly identical chemical and physical properties to tandospirone. This ensures that it behaves similarly during sample preparation and LC-MS/MS analysis, including experiencing the same degree of matrix effects. A structural analog may have different extraction recovery and ionization efficiency, making it less effective at compensating for matrix-induced variations.

Q2: Can I use a different sample preparation method than the ones listed?

Yes, other techniques like supported liquid extraction (SLE) may also be suitable. The optimal method will depend on the specific requirements of your assay, such as required sensitivity, sample throughput, and available resources. It is crucial to validate any new sample preparation method to ensure it meets the required performance criteria for accuracy, precision, and recovery.

Q3: What are the key indicators of significant matrix effects in my data?

High variability (relative standard deviation > 15%) in the analyte response across different batches of the same biological matrix is a strong indicator. Additionally, if you observe a significant and consistent difference between the analyte's peak area in a neat solution versus a post-extraction spiked matrix sample, this points to ion suppression or enhancement.

Q4: How can I minimize matrix effects if I don't have a deuterated internal standard?

While a deuterated standard is highly recommended, you can take other steps to minimize matrix effects. These include:

• Improving sample cleanup: Use a more selective sample preparation method like SPE.

• Optimizing chromatography: Adjust the LC gradient to separate tandospirone from co-eluting matrix components.

• Diluting the sample: This can reduce the concentration of interfering substances, but may also decrease the analyte signal to below the limit of quantification.

Q5: Where can I obtain tandospirone-d8?

Tandospirone-d8 is available from several commercial suppliers of analytical standards and isotopically labeled compounds.[4][5][6][] A search for its CAS number (1794835-73-6) will provide a list of potential vendors.[4]

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. agilent.com [agilent.com]
• 4. veeprho.com [veeprho.com]
• 5. All Products : 'Tandospirone' [artis-standards.com]
• 6. Tandospirone-d8 Citrate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]

Technical Support Center: Tandospirone Acid Metabolite-d6 Analysis

Welcome to the technical support center for the analysis of Tandospirone Acid Metabolite-d6. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during chromatographic analysis, with a focus on improving peak shape.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: Why am I observing peak tailing with my Tandospirone Acid Metabolite-d6 standard?

Peak tailing is a common chromatographic issue, often resulting in poor integration and inaccurate quantification. For an acidic and deuterated compound like Tandospirone Acid Metabolite-d6, several factors can contribute to this problem.

Troubleshooting Guide:

• Secondary Silanol (B1196071) Interactions: The acidic nature of the metabolite can lead to strong interactions with residual silanol groups on the silica-based column packing material. These interactions can cause the analyte to "stick" to the stationary phase, resulting in a tailing peak.

  • Solution 1: Mobile Phase Modification: Add a competitive agent to the mobile phase to mask the silanol groups. An acidic additive like formic acid or a buffer system such as ammonium (B1175870) formate (B1220265) can help improve peak shape.[1]

  • Solution 2: Column Selection: Consider using a column with a different stationary phase chemistry that is less prone to silanol interactions. Phenyl-hexyl or columns with charged surface technology can offer better peak shape for challenging compounds.[2] Modern, end-capped columns are also designed to minimize these interactions.[3]

• Column Contamination or Degradation: Over time, columns can become contaminated with sample matrix components or the stationary phase can degrade, especially when using aggressive mobile phases.

  • Solution 1: Column Washing: Implement a robust column washing procedure after each batch of samples.

  • Solution 2: Guard Column: Use a guard column to protect the analytical column from strongly retained or particulate matter.[4]

  • Solution 3: Column Replacement: If the peak shape does not improve with washing, the column may need to be replaced.[4]

• Flow Path Issues: Problems within the LC system's flow path can introduce dead volume or turbulence, leading to peak distortion.

  • Solution: Check Connections: Ensure all fittings and connections are properly made and that the correct tubing is used.[5] A partially blocked column inlet frit can also cause peak distortion and can sometimes be cleared by reversing and flushing the column.[4]

• Sample Overload: Injecting too much analyte can saturate the stationary phase, leading to peak fronting or tailing.[1]

  • Solution: Reduce Injection Volume/Concentration: Try diluting the sample or reducing the injection volume to see if the peak shape improves.[1]

FAQ 2: My Tandospirone Acid Metabolite-d6 peak is eluting at a different retention time than its non-deuterated analogue. Is this normal?

Yes, a slight shift in retention time between a deuterated compound and its non-deuterated counterpart is a known phenomenon called the "chromatographic isotope effect" or "deuterium effect".[6] Deuterated compounds often elute slightly earlier than their non-deuterated analogues in reversed-phase chromatography.[6] The magnitude of this shift can depend on the number and position of the deuterium (B1214612) atoms.[7][8]

Troubleshooting Guide:

• Assess the Impact: For most quantitative analyses using a deuterated internal standard, a small, consistent retention time shift is acceptable as long as the peaks are well-resolved from any interferences.

• Modify Chromatographic Conditions: If the separation is problematic, adjusting the mobile phase composition, gradient, or column temperature may help to minimize the retention time difference.[6]

• Column Choice: Pentafluorophenyl (PFP) columns have been shown to reduce the chromatographic deuterium effect under basic mobile phase conditions.[9][10]

FAQ 3: I'm seeing a split peak for Tandospirone Acid Metabolite-d6. What could be the cause?

Split peaks are often indicative of a problem at the head of the column or with the injection process.

Troubleshooting Guide:

• Blocked Inlet Frit: A partially blocked inlet frit on the column is a common cause of split peaks.[4]

  • Solution: Try back-flushing the column. If this does not resolve the issue, the frit or the column may need to be replaced.[4]

• Injector Problems: Issues with the autosampler, such as a partially clogged needle or incorrect injection solvent, can lead to a distorted injection band and split peaks.[11]

  • Solution: Perform routine maintenance on the injector. Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.

• Column Bed Irregularity: A void or channel in the column packing material can cause the sample to travel through the column unevenly, resulting in a split peak.

  • Solution: This usually indicates column failure, and the column should be replaced.

Quantitative Data Summary

The following table summarizes typical starting parameters for an LC-MS/MS method for the analysis of Tandospirone Acid Metabolite-d6. These may need to be optimized for your specific instrumentation and application.

Parameter	Recommended Starting Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS Detection	ESI+
Internal Standard	Consider a stable isotope-labeled version of a related, non-interfering compound if Tandospirone Acid Metabolite-d6 is the analyte.

Experimental Protocols

Protocol 1: Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of Tandospirone Acid Metabolite-d6 and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Serially dilute the stock solution with 50:50 methanol:water to prepare a series of calibration standards ranging from 1 ng/mL to 1000 ng/mL.

Protocol 2: Sample Preparation (Plasma)

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard.

• Vortex: Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge: Centrifuge at 10,000 x g for 10 minutes.

• Transfer: Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting poor peak shape.

Caption: The chromatographic isotope effect on retention time.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. lcms.cz [lcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Effect of position of deuterium atoms on gas chromatographic isotope effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis. | Semantic Scholar [semanticscholar.org]
• 11. agilent.com [agilent.com]

Tandospirone Acid Metabolite-d6 purity issues and solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Tandospirone (B1205299) Acid Metabolite-d6.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental use of Tandospirone Acid Metabolite-d6.

Issue	Potential Cause	Recommended Solution
Lower than expected molecular weight in Mass Spectrometry analysis.	Incomplete deuteration of the metabolite.	1. Confirm the isotopic distribution using high-resolution mass spectrometry. 2. If incomplete deuteration is confirmed, contact the supplier for a new batch with the correct level of deuterium (B1214612) incorporation. 3. Alternatively, use the material as is and correct for the isotopic distribution in your calculations, if the level of non-deuterated species is low and acceptable for the application.
Variable chromatographic retention time.	1. Instability of the compound. 2. Interaction with the analytical column. 3. Issues with the mobile phase.	1. Ensure proper storage conditions (e.g., -20°C or -80°C) and minimize freeze-thaw cycles. Prepare solutions fresh daily. 2. Use a different type of HPLC/UPLC column (e.g., C18, Phenyl-Hexyl). 3. Prepare fresh mobile phase and ensure consistent pH and composition.
Presence of unexpected peaks in chromatogram.	1. Contamination from solvents or labware. 2. Degradation of the metabolite. 3. Presence of isomers.	1. Use high-purity solvents and thoroughly clean all labware. Run a blank to identify sources of contamination. 2. Investigate potential degradation pathways (e.g., hydrolysis, oxidation). Adjust pH and temperature of solutions accordingly. 3. Use a chiral column if isomeric separation is required.
Poor peak shape in HPLC/UPLC.	1. Column overload. 2. Inappropriate mobile phase composition. 3. Column degradation.	1. Reduce the injection volume or the concentration of the sample. 2. Optimize the mobile phase, including the organic modifier and buffer concentration. 3. Replace the analytical column with a new one.

Frequently Asked Questions (FAQs)

1. What is the expected mass difference between Tandospirone Acid Metabolite-d6 and its non-deuterated counterpart?

The molecular weight of Tandospirone Acid Metabolite-d6 is expected to be approximately 6.038 Da higher than the non-deuterated form due to the replacement of six hydrogen atoms (1.008 Da) with six deuterium atoms (2.014 Da).

2. What is the metabolic origin of Tandospirone Acid Metabolite?

Tandospirone is metabolized in the body, and one of its major metabolites is 1-(2-pyrimidinyl)-piperazine (1-PP)[1][2]. The "acid metabolite" likely refers to a further breakdown product, though specific public literature on a primary "acid metabolite" is scarce. It is crucial to confirm the structure provided by the supplier.

3. What are the potential challenges when working with deuterated compounds like Tandospirone Acid Metabolite-d6?

Common challenges include:

• Incomplete Deuteration: The synthesis may not result in 100% deuterium incorporation, leading to a mixed population of molecules with varying numbers of deuterium atoms.

• Isotopic Scrambling: Deuterium atoms may exchange with hydrogen atoms in the solvent or on the analytical column, particularly if they are in labile positions.

• Metabolic Switching: The presence of deuterium can alter the metabolic pathway of the compound in biological systems, a phenomenon known as "metabolic switching"[3][4]. This is due to the kinetic isotope effect, where the C-D bond is stronger than the C-H bond, slowing down metabolism at the deuterated site[3][4][5].

4. How can I assess the isotopic purity of my Tandospirone Acid Metabolite-d6 standard?

High-resolution mass spectrometry (HRMS) is the most effective method to determine the isotopic distribution and confirm the level of deuterium incorporation. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the positions of the deuterium labels.

5. What are the recommended storage conditions for Tandospirone Acid Metabolite-d6?

While specific supplier recommendations should always be followed, deuterated compounds are generally stored at low temperatures (-20°C or -80°C) to minimize degradation and potential isotopic exchange. They should be protected from light and moisture.

Experimental Protocols

Protocol 1: Purity Assessment by LC-MS/MS

This protocol outlines a general method for assessing the purity of Tandospirone Acid Metabolite-d6.

• Standard Preparation:

  • Prepare a stock solution of Tandospirone Acid Metabolite-d6 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

  • Perform serial dilutions to create working standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• LC-MS/MS System:

  • LC System: A high-performance or ultra-high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from 5% to 95% Mobile Phase B over several minutes.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 1 - 5 µL.

  • MS System: A tandem mass spectrometer with an electrospray ionization (ESI) source.

• MS/MS Parameters:

  • Ionization Mode: Positive ESI.

  • Scan Type: Full scan to determine the parent ion mass and selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for quantification.

  • Precursor Ion: The m/z of the protonated Tandospirone Acid Metabolite-d6.

  • Product Ions: Determine the characteristic product ions by performing a product ion scan on the precursor ion.

• Data Analysis:

  • Integrate the peak area of the analyte.

  • Assess the presence of any impurity peaks in the chromatogram.

  • Analyze the full scan mass spectrum to confirm the isotopic distribution of the deuterated standard.

Visualizations

Caption: Experimental workflow for purity assessment of Tandospirone Acid Metabolite-d6.

Caption: Troubleshooting logic for Tandospirone Acid Metabolite-d6 purity issues.

Caption: Simplified signaling pathway of Tandospirone via the 5-HT1A receptor.[6][7][8]

References

• 1. Kinetics, brain uptake, and receptor binding of tandospirone and its metabolite 1-(2-pyrimidinyl)-piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tandospirone - Wikipedia [en.wikipedia.org]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. bioscientia.de [bioscientia.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Tandospirone, a 5-HT1A partial agonist, ameliorates aberrant lactate production in the prefrontal cortex of rats exposed to blockade of N-methy-D-aspartate receptors; Toward the therapeutics of cognitive impairment of schizophrenia [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of Tandospirone and its Metabolites

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the quantitative analysis of tandospirone (B1205299) and its primary active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP), using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges when quantifying tandospirone and its metabolite, 1-PP?

A1: The primary challenges include managing ion suppression from complex biological matrices like plasma, ensuring consistent recovery for both the parent drug and its more polar metabolite, and achieving good chromatographic separation to prevent issues like co-elution and differential matrix effects.

Q2: Which sample preparation technique is best for tandospirone and 1-PP analysis?

A2: The choice of sample preparation depends on the required sensitivity and the resources available. Protein precipitation (PPT) is a simpler and faster method, while liquid-liquid extraction (LLE) and solid-phase extraction (SPE) generally provide cleaner extracts, which can reduce ion suppression and improve sensitivity[1]. For tandospirone, both LLE and PPT have been successfully used in published methods[2][3]. A detailed comparison is provided in the "Experimental Protocols and Data" section.

Q3: Should I use a stable isotope-labeled internal standard (SIL-IS)?

A3: Yes, using a SIL-IS for both tandospirone (e.g., tandospirone-d8) and 1-PP is highly recommended. A SIL-IS co-elutes with the analyte and experiences similar ion suppression or enhancement, providing more accurate and precise quantification[4]. If a SIL-IS is unavailable, a structural analog can be used, but it may not fully compensate for matrix effects.

Q4: What are the common causes of poor peak shape for tandospirone and 1-PP?

A4: Poor peak shape, such as tailing or fronting, can be caused by several factors including column degradation, improper mobile phase pH, sample solvent effects, or secondary interactions with the stationary phase[5][6]. Specific troubleshooting steps are outlined in the guide below.

Q5: How can I identify and mitigate carryover?

A5: Carryover can be identified by injecting a blank sample after a high concentration standard or sample[7]. If a peak for the analyte is observed in the blank, carryover is present. To mitigate it, optimize the autosampler wash sequence with a strong organic solvent and ensure all components of the injection system are clean[8].

Troubleshooting Guides

Issue 1: Low Analyte Response or High Signal Variability

Potential Cause: Ion Suppression

• How to Diagnose:

  • Post-Column Infusion: Infuse a constant flow of tandospirone and 1-PP solution into the mass spectrometer while injecting a blank, extracted matrix sample. A dip in the baseline signal at the retention time of your analytes indicates ion suppression.

  • Post-Extraction Spike: Compare the peak area of an analyte spiked into a pre-extracted blank matrix with the peak area of the same analyte in a neat solvent. A significantly lower response in the matrix sample confirms ion suppression.

• Solutions:

  • Improve Sample Preparation: Switch from protein precipitation to a more rigorous method like LLE or SPE to remove more matrix components[8][9].

  • Optimize Chromatography: Adjust the LC gradient to better separate the analytes from co-eluting matrix components.

  • Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components, but this may compromise the limit of quantification[9].

  • Change Ionization Mode/Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to ion suppression for certain compounds[1].

Issue 2: Poor or Inconsistent Recovery

Potential Cause: Suboptimal Extraction Procedure

• How to Diagnose:

  • Calculate the recovery by comparing the peak area of an analyte in a pre-extraction spiked sample to a post-extraction spiked sample. Inconsistent or low recovery (<85%) indicates an issue with the sample preparation method.

• Solutions:

  • For LLE:

    • Optimize the extraction solvent. A combination of a non-polar and a slightly more polar solvent can improve recovery for both tandospirone and the more polar 1-PP.

    • Adjust the pH of the sample to ensure the analytes are in a neutral state for efficient extraction into the organic phase.

  • For SPE:

    • Ensure the sorbent chemistry is appropriate for both analytes. A mixed-mode sorbent may be necessary.

    • Optimize the wash and elution steps. A weak wash can remove interferences without eluting the analytes, and a strong elution solvent is needed for complete recovery.

  • For PPT:

    • Ensure the ratio of precipitation solvent to sample is optimal. Typically a 3:1 or 4:1 ratio of cold acetonitrile (B52724) to plasma is used[2].

Issue 3: Poor Chromatographic Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause: Chromatographic Issues

• How to Diagnose:

  • Observe the peak shape of your analytes. Tailing peaks have an asymmetry factor > 1.2, while fronting peaks have an asymmetry factor < 0.8. Split peaks indicate a problem at the head of the column or with the injection.

• Solutions:

  • Peak Tailing:

    • Often caused by secondary interactions between the basic analytes and acidic silanols on the column. Use a column with end-capping or a charged surface hybrid (CSH) particle technology[6].

    • Increase the ionic strength of the mobile phase (e.g., increase the concentration of ammonium (B1175870) formate (B1220265) or formic acid) to reduce secondary interactions.

  • Peak Fronting:

    • Can be a sign of column overload. Try injecting a lower concentration of the analyte.

    • Ensure the sample solvent is not stronger than the initial mobile phase conditions[10].

  • Split Peaks:

    • May indicate a void at the head of the analytical column. Replace the column.

    • Check for a partially clogged frit or injector needle.

Issue 4: High Background or Presence of Interfering Peaks

Potential Cause: Contamination or Insufficient Selectivity

• How to Diagnose:

  • Inject a blank matrix sample. The presence of peaks at the retention time of the analytes indicates contamination or interference.

• Solutions:

  • Improve Sample Preparation: Use a more selective sample preparation method like SPE.

  • Optimize MRM Transitions: Ensure the selected precursor and product ions are specific to your analytes.

  • Improve Chromatographic Resolution: Modify the LC method to separate the analytes from the interfering peaks.

  • Clean the LC-MS System: Contamination may be present in the autosampler, lines, or ion source.

Experimental Protocols and Data

Sample Preparation Method Comparison

While a direct comparative study for tandospirone and 1-PP was not found in the literature, the following table summarizes the general characteristics of each technique for bioanalytical sample preparation.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Protein removal by denaturation with an organic solvent.	Partitioning of analytes between two immiscible liquid phases.	Selective retention of analytes on a solid sorbent and elution with a solvent.
Selectivity	Low	Moderate	High
Recovery	Can be variable, risk of co-precipitation.	Generally good, but can be challenging for polar metabolites.	High and reproducible with method optimization.
Matrix Effect	High potential for ion suppression[1].	Moderate, generally cleaner than PPT[9].	Low, provides the cleanest extracts[8].
Speed	Fast	Moderate	Slower
Cost	Low	Low	High

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated method for the determination of tandospirone in human plasma[3].

• Sample Preparation:

  • To 200 µL of human plasma in a microcentrifuge tube, add 50 µL of internal standard working solution (e.g., tandospirone-d8).

  • Add 100 µL of 0.1 M NaOH to basify the sample.

  • Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).

  • Vortex for 5 minutes.

• Centrifugation:

  • Centrifuge at 10,000 rpm for 10 minutes.

• Extraction and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

  • Vortex for 1 minute and inject into the LC-MS/MS system.

Protocol 2: Protein Precipitation (PPT)

This protocol is based on a method for the simultaneous determination of tandospirone and 1-PP in rat plasma[2].

• Sample Preparation:

  • To 50 µL of plasma in a microcentrifuge tube, add 200 µL of cold acetonitrile containing the internal standard.

  • Vortex vigorously for 2 minutes to precipitate the proteins.

• Centrifugation:

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Injection:

  • Carefully transfer the supernatant to an autosampler vial for injection into the LC-MS/MS system.

LC-MS/MS Parameters

The following are suggested starting parameters. Optimization will be required for your specific instrumentation.

Parameter	Tandospirone	1-(2-pyrimidinyl)-piperazine (1-PP)
Precursor Ion (m/z)	384.2	165.1
Product Ion (m/z)	122.1	122.0 / 148.0
Collision Energy (eV)	Optimize for your instrument	Optimize for your instrument

Note: The precursor ion for tandospirone is [M+H]+ and for 1-PP is also [M+H]+.

Chromatographic Conditions:

• Column: A C18 column (e.g., Zorbax XDB C18, 2.1 x 50 mm, 3.5 µm) is a good starting point[3].

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile or Methanol

• Flow Rate: 0.3 - 0.5 mL/min

• Gradient: A gradient from low to high organic mobile phase will be necessary to elute both the polar metabolite and the less polar parent drug. An example gradient would be starting at 10% B, ramping to 90% B over 3-5 minutes.

Visualizations

Troubleshooting Workflow for Low Analyte Signal

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciex.jp [sciex.jp]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. simbecorion.com [simbecorion.com]
• 10. agilent.com [agilent.com]

resolving co-eluting peaks with Tandospirone Acid Metabolite-d6

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the chromatographic analysis of tandospirone (B1205299) and its metabolites, with a focus on resolving co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolite of tandospirone and why is it important in bioanalysis?

A1: The primary active metabolite of tandospirone is 1-(2-pyrimidinyl)-piperazine (1-PP).[1][2] Tandospirone undergoes extensive first-pass metabolism in the liver, primarily by the CYP3A4 enzyme, leading to significant levels of 1-PP in plasma.[1] Due to its pharmacological activity, it is often necessary to quantify both tandospirone and 1-PP in pharmacokinetic studies.

Q2: We are observing co-elution of our deuterated internal standard, Tandospirone Acid Metabolite-d6, with the parent drug. What could be the cause?

A2: While the primary metabolite is 1-PP, the term "Tandospirone Acid Metabolite" may refer to a less common metabolite or a specific derivative used as an internal standard. Co-elution between an analyte and its deuterated internal standard is uncommon but can occur if the chromatographic selectivity is insufficient to separate compounds with very similar physicochemical properties. The small mass difference from deuterium (B1214612) labeling typically does not significantly alter retention time under standard reversed-phase conditions. The issue might stem from the chromatographic conditions being sub-optimal for resolving compounds with very similar structures.

Q3: Can I use a C18 column for the separation of tandospirone and its metabolites?

A3: Yes, C18 columns are widely and successfully used for the chromatographic separation of tandospirone and its metabolites.[1][2][3][4] The separation is typically achieved using a mobile phase consisting of a mixture of methanol (B129727) or acetonitrile (B52724) and water, often with an acidic modifier like formic acid to improve peak shape and ionization efficiency in mass spectrometry.[2][4]

Q4: What are the typical retention times for tandospirone and its main metabolite, 1-PP?

A4: Retention times are highly method-dependent. However, in a published HPLC-MS/MS method, tandospirone (TDS) and 1-PP were separated with retention times of approximately 1.67 minutes and 1.06 minutes, respectively, demonstrating that the metabolite is more polar and elutes earlier.[1]

Troubleshooting Guide for Co-eluting Peaks

Problem: My analyte (Tandospirone) and internal standard (Tandospirone Acid Metabolite-d6) are co-eluting.

This guide provides a systematic approach to resolving co-elution issues during the LC-MS/MS analysis of tandospirone and its deuterated internal standard.

References

• 1. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Tandospirone Acid Metabolite-d6 Internal Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tandospirone (B1205299) Acid Metabolite-d6 as an internal standard in bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What is Tandospirone Acid Metabolite-d6 and why is it used as an internal standard?

Tandospirone Acid Metabolite-d6 is a stable isotope-labeled version of the tandospirone acid metabolite. It is commonly used as an internal standard (IS) in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Because it is chemically almost identical to the analyte of interest (the non-deuterated tandospirone acid metabolite), it co-elutes and experiences similar ionization effects in the mass spectrometer.[1] By adding a known concentration of the deuterated internal standard to samples, variations during sample preparation and analysis can be normalized, leading to more accurate and precise quantification of the analyte.[1]

Q2: I am observing significant variability in the peak area of my Tandospirone Acid Metabolite-d6 internal standard between samples. What are the potential causes?

Variability in the internal standard response is a common issue in LC-MS/MS bioanalysis and can stem from several sources:[2]

• Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the internal standard.[3] This is a primary cause of IS variability.

• Inconsistent Sample Preparation: Errors during sample extraction, such as inconsistent pipetting of the internal standard or incomplete solvent evaporation, can lead to variable concentrations across samples.[4]

• Instrumental Issues: Fluctuations in the LC-MS/MS system, such as a dirty ion source, inconsistent injection volumes, or detector drift, can cause signal variability.[3]

• Degradation of the Internal Standard: The stability of the Tandospirone Acid Metabolite-d6 in the sample matrix or stock solutions should be considered. Improper storage or handling can lead to degradation.

• Purity of the Internal Standard: The presence of unlabeled analyte as an impurity in the internal standard can lead to inaccurate results.[5]

Q3: My Tandospirone Acid Metabolite-d6 is eluting at a slightly different retention time than the unlabeled analyte. Is this a problem?

A small shift in retention time between the deuterated internal standard and the analyte is a known phenomenon called the "isotope effect".[1] This can occur because the deuterium (B1214612) atoms are heavier than hydrogen, which can slightly alter the physicochemical properties of the molecule. While often minor, this can become problematic if the analyte and internal standard elute in a region of the chromatogram with varying matrix effects.[6] If the ion suppression or enhancement is different at the two retention times, it can lead to inaccurate quantification. This is known as differential matrix effects.[7]

Q4: How can I investigate if matrix effects are causing the variability in my internal standard?

A standard method to assess matrix effects is through a post-extraction spike experiment.[7] This involves comparing the response of the internal standard in a clean solution (neat) to its response in an extract of a blank biological matrix.

Troubleshooting Guides

Guide 1: Investigating Poor Reproducibility of the Analyte/Internal Standard Area Ratio

Poor reproducibility of the analyte to internal standard area ratio is a critical issue that directly impacts the accuracy and precision of the quantitative results. The following troubleshooting guide provides a systematic approach to identifying and resolving this problem.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and Tandospirone Acid Metabolite-d6 internal standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank biological matrix (e.g., plasma) using your established procedure. After extraction, spike the analyte and internal standard into the clean extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank biological matrix before the extraction process.[7]

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100[7]

Data Presentation: Hypothetical Matrix Effect and Recovery Data

Sample Set	Analyte Peak Area	IS Peak Area	Analyte Matrix Effect (%)	IS Matrix Effect (%)	Analyte Recovery (%)	IS Recovery (%)
Set A (Neat)	1,500,000	1,600,000	-	-	-	-
Set B (Post-Spike)	1,200,000	1,350,000	80.0	84.4	-	-
Set C (Pre-Spike)	1,080,000	1,215,000	-	-	90.0	90.0

Interpretation: In this example, both the analyte and the internal standard experience ion suppression (Matrix Effect < 100%). However, the suppression is not identical, indicating a potential for differential matrix effects. The recovery for both is 90%, suggesting the extraction process is consistent.

Troubleshooting Flowchart

Troubleshooting workflow for poor analyte/IS ratio reproducibility.

Guide 2: Addressing Chromatographic Co-elution Issues

As mentioned in the FAQs, a slight chromatographic separation between the analyte and the deuterated internal standard can lead to inaccurate results if they are exposed to different matrix effects.

Experimental Protocol: Modifying Chromatographic Conditions

• Adjust Mobile Phase Gradient: A shallower gradient can often improve the resolution between closely eluting compounds and may help in achieving co-elution.

• Change Mobile Phase Composition: Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or additives to alter the selectivity of the separation.

• Evaluate Different Columns: The choice of stationary phase can have a significant impact on the retention of both the analyte and the internal standard. Testing columns with different chemistries (e.g., C18, Phenyl-Hexyl) may resolve the separation.

• Optimize Column Temperature: Temperature can influence the viscosity of the mobile phase and the interaction of the analytes with the stationary phase, thereby affecting retention times.

Data Presentation: Impact of Gradient Modification on Co-elution

Gradient Program	Analyte Retention Time (min)	IS Retention Time (min)	ΔRT (min)
Original (5-95% B in 5 min)	3.21	3.18	0.03
Modified (20-80% B in 8 min)	4.55	4.54	0.01

Interpretation: The modified, shallower gradient resulted in a smaller difference in retention time (ΔRT), indicating improved co-elution.

Tandospirone Metabolism

Understanding the metabolic pathway of Tandospirone is crucial for identifying potential interferences and understanding the origin of the analyte being measured. Tandospirone is primarily metabolized by the cytochrome P450 enzyme CYP3A4 to its major active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP).[8]

Simplified metabolic pathway of Tandospirone.

References

• 1. Systematic internal standard variability and issue resolution: two case studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of Tandospirone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated bioanalytical methods for the quantification of tandospirone (B1205299) and its metabolites in biological matrices. The focus is on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, which are the standard for sensitive and selective bioanalysis. While specific validation data for Tandospirone Acid Metabolite-d6 as an internal standard is not publicly available, this guide incorporates best practices for the use of deuterated internal standards in bioanalytical method validation.

Comparison of Validated LC-MS/MS Methods for Tandospirone

The following tables summarize the key parameters and performance characteristics of published LC-MS/MS methods for the determination of tandospirone and its active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP).

Table 1: Comparison of Sample Preparation and Chromatographic Conditions

Parameter	Method 1	Method 2
Analyte(s)	Tandospirone	Tandospirone and 1-PP
Internal Standard (IS)	Diphenhydramine	Not specified, but use of an IS is mentioned
Biological Matrix	Human Plasma	Rat Plasma
Sample Preparation	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT) with acetonitrile
Chromatographic Column	Zorbax XDB C18	CAPCELL PAK ADME C18
Mobile Phase	Methanol-water-formic acid (80:20:0.5, v/v/v)	Acetonitrile and 5 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid
Flow Rate	Not specified	0.4 mL/min
Run Time	3.4 min	3.0 min

Table 2: Comparison of Mass Spectrometric Conditions and Method Performance

Parameter	Method 1	Method 2
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Linearity Range (Tandospirone)	10.0 - 5,000 pg/mL[1]	1.000 - 500.0 ng/mL[2]
Linearity Range (1-PP)	N/A	10.00 - 500.0 ng/mL[2]
Lower Limit of Quantification (LLOQ) - Tandospirone	10.0 pg/mL[1]	1.000 ng/mL[2]
Lower Limit of Quantification (LLOQ) - 1-PP	N/A	10.00 ng/mL[2]
Intra-day Precision (%RSD)	< 13%[1]	1.42 - 6.69%[2]
Inter-day Precision (%RSD)	< 13%[1]	2.47 - 6.02%[2]
Accuracy	94.4 - 102.1%[1]	95.74 - 110.18% (intra-day), 98.37 - 105.62% (inter-day)[2]

The Role of a Deuterated Internal Standard: Tandospirone Acid Metabolite-d6

The use of a stable isotope-labeled internal standard, such as Tandospirone Acid Metabolite-d6, is the gold standard in quantitative bioanalysis by LC-MS/MS. Although specific validation data for this particular internal standard is not detailed in the provided search results, its function is critical. A deuterated internal standard is chemically identical to the analyte but has a different mass due to the presence of deuterium (B1214612) atoms. This allows it to be distinguished by the mass spectrometer.

Key advantages of using a deuterated internal standard include:

• Correction for Matrix Effects: It compensates for variations in ionization efficiency caused by co-eluting components from the biological matrix.

• Correction for Extraction Variability: It accounts for any loss of analyte during the sample preparation process.

• Improved Precision and Accuracy: By normalizing the analyte response to the internal standard response, the overall precision and accuracy of the method are significantly improved.

Experimental Protocols

Below are generalized experimental protocols based on the compared methods.

Method 1: Liquid-Liquid Extraction (LLE) Based Protocol

• Sample Preparation:

  • To a plasma sample, add the internal standard solution (e.g., Diphenhydramine in a suitable solvent).

  • Add an extraction solvent (e.g., a mixture of n-hexane and ethyl acetate).

  • Vortex mix to ensure thorough extraction.

  • Centrifuge to separate the organic and aqueous layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate the analyte and internal standard on a C18 analytical column using an isocratic mobile phase.

  • Detect the ions using a tandem mass spectrometer in positive ESI mode.

Method 2: Protein Precipitation (PPT) Based Protocol

• Sample Preparation:

  • To a plasma sample, add the internal standard solution.

  • Add a protein precipitation agent (e.g., acetonitrile).

  • Vortex mix to precipitate the plasma proteins.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant directly or after dilution onto the LC-MS/MS system.

  • Separate the analytes and internal standard on a C18 analytical column using a gradient mobile phase.

  • Detect the ions using a tandem mass spectrometer in positive ESI mode.

Visualizations

Metabolic Pathway of Tandospirone

Caption: Simplified metabolic pathway of Tandospirone.

General Bioanalytical Workflow using LC-MS/MS

References

• 1. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for Tandospirone Bioanalysis: Tandospirone Acid Metabolite-d6 vs. Other Analogs

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of tandospirone (B1205299), a selective 5-HT1A receptor partial agonist, the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for any variations. This guide provides a comparative overview of Tandospirone Acid Metabolite-d6 and other commonly employed internal standards for the quantification of tandospirone in biological matrices.

The Ideal Internal Standard: Key Characteristics

The selection of an internal standard is a pivotal step in the development of robust bioanalytical methods. The ideal IS should possess several key characteristics to ensure the accuracy and precision of the assay.[1][2][3][4] Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely considered the gold standard in LC-MS/MS-based bioanalysis as they exhibit nearly identical physicochemical properties to the analyte.[5]

Characteristic	Tandospirone Acid Metabolite-d6 (Theoretical)	Other Internal Standards (e.g., Diphenhydramine (B27), Oxazepam-d5)
Structural Similarity	High (Metabolite of tandospirone)	Moderate to Low (Structurally unrelated or different drug class)
Co-elution	High probability of co-elution with the analyte or its metabolite.	Chromatographic separation is necessary.
Extraction Recovery	Expected to be very similar to the analyte.	May differ from the analyte, potentially leading to variability.
Matrix Effect	Expected to be nearly identical to the analyte, providing effective compensation.	May experience different matrix effects than the analyte.
Ionization Efficiency	Expected to be very similar to the analyte.	Can differ significantly from the analyte.
Availability	Commercially available.	Readily available commercially.
Cost	Generally higher due to synthesis complexity.	Generally lower.

Performance Comparison: Tandospirone Acid Metabolite-d6 vs. Alternatives

Table 1: Bioanalytical Method Validation Data for Tandospirone using Diphenhydramine as an Internal Standard

Parameter	Result	Reference
Linearity Range	10.0 - 5,000 pg/mL	[6]
Lower Limit of Quantification (LLOQ)	10.0 pg/mL	[6]
Intra-day Precision (RSD%)	< 13%	[6]
Inter-day Precision (RSD%)	< 13%	[6]
Accuracy	94.4% to 102.1%	[6]

Note: The data presented above is for a method using diphenhydramine as the internal standard. While this method demonstrates acceptable performance, a deuterated metabolite like Tandospirone Acid Metabolite-d6 is theoretically expected to provide even better compensation for analytical variability, potentially leading to improved accuracy and precision. The use of a structurally analogous but non-isotopically labeled internal standard like diphenhydramine can sometimes lead to differences in extraction efficiency and matrix effects, which may not be fully compensated.

Experimental Protocols

A detailed experimental protocol for the quantification of tandospirone in human plasma using an alternative internal standard is provided below. A similar workflow would be anticipated for a method employing Tandospirone Acid Metabolite-d6, with adjustments to mass spectrometric conditions to monitor the specific mass transitions of the deuterated standard.

Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of human plasma in a centrifuge tube, add 50 µL of the internal standard working solution (e.g., diphenhydramine at a specified concentration).

• Vortex the sample for 30 seconds.

• Add 2.5 mL of the extraction solvent (e.g., a mixture of n-hexane and dichloromethane).

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Agilent 1200 Series HPLC or equivalent

• Column: Zorbax XDB C18 column (e.g., 4.6 x 50 mm, 5 µm)

• Mobile Phase: Methanol:Water:Formic Acid (e.g., 80:20:0.5, v/v/v)

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• MS System: API 4000 triple quadrupole mass spectrometer or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Monitored Transitions:

  • Tandospirone: Precursor ion → Product ion

  • Internal Standard (e.g., Diphenhydramine): Precursor ion → Product ion

  • Tandospirone Acid Metabolite-d6: Specific precursor and product ions would need to be determined.

Visualizing the Workflow and Mechanism

To better understand the analytical process and the pharmacological context of tandospirone, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tandospirone and its metabolite, 1-(2-pyrimidinyl)-piperazine--II. Effects of acute administration of 1-PP and long-term administration of tandospirone on noradrenergic neurotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding 5-HT1A receptor agonists and Methods to Keep Abreast of Their Recent Developments [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-Laboratory Tandospirone Quantification Methods

This guide provides a comprehensive comparison of analytical methods for the quantification of tandospirone (B1205299), a partial agonist of the 5-HT1A receptor used in the treatment of anxiety and depressive disorders.[1] Accurate quantification of tandospirone in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and drug development. This document summarizes the performance of common analytical techniques, offering researchers, scientists, and drug development professionals a comparative overview to aid in method selection and validation.

Quantitative Data Summary

The following tables summarize the performance characteristics of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantification of tandospirone. The data is compiled from separate validation studies.

Table 1: Performance Characteristics of LC-MS/MS Methods for Tandospirone Quantification in Human Plasma

Parameter	Method 1	Method 2
Linearity Range	10.0 - 5,000 pg/mL[2]	1.000 - 5,000 pg/mL[3]
Lower Limit of Quantification (LLOQ)	10.0 pg/mL[2]	1.000 pg/mL
Limit of Detection (LOD)	Not Reported	0.25 pg/mL (in AQS solution)[3]
Accuracy	94.4 - 102.1%[2]	Not Reported
Precision (RSD)	< 13% (Intra-day and Inter-day)[2]	Not Reported
Run Time	3.4 min[2]	Not Reported

Table 2: Performance Characteristics of HPLC-UV Method for Tandospirone Quantification in Drug Formulations

Parameter	Method 3
Linearity Range	Not Reported
Limit of Quantitation (LOQ)	0.54 µg/mL[4]
Limit of Detection (LOD)	Not Reported
Accuracy	Reported as Accurate[4]
Precision	Reported as Precise[4]
Detection Wavelength	243 nm[4]

Experimental Protocols

Method 1: LC-MS/MS for Tandospirone in Human Plasma

This method is designed for the rapid, sensitive, and selective quantification of tandospirone in human plasma, making it suitable for pharmacokinetic studies.[2]

• Sample Preparation:

  • Liquid-liquid extraction is used to isolate tandospirone and an internal standard (diphenhydramine) from plasma samples.[2]

• Chromatographic Conditions:

  • Column: Zorbax XDB C18[2]

  • Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v)[2]

  • Run Time: 3.4 minutes per sample[2]

• Mass Spectrometry Conditions:

  • Detection: Tandem mass spectrometer[2]

  • Ionization: Electrospray ionization (ESI) source[2]

Method 2: Highly Sensitive LC-MS/MS for Tandospirone in Human Plasma

This method is optimized for high sensitivity in quantifying tandospirone in human plasma.[3]

• Sample Preparation:

  • A simple liquid-liquid extraction method is employed to process human plasma samples, using tandospirone D8 as the internal standard.[3]

• LC-MS/MS System:

  • QTRAP® 6500+ System[3]

• Ionization:

  • Electrospray Ionization (ESI)[3]

Method 3: LC-UV for Tandospirone in Drug Formulations

This method is suitable for determining the presence of tandospirone and its impurities in bulk drug substances and formulated products.[4]

• Chromatographic Conditions:

  • Column: C18 column[4]

  • Mobile Phase: A binary mixture of methanol (B129727) and water (70:30, v/v)[4]

  • Flow Rate: 0.5 mL/min[4]

  • Detection: UV detection at 243 nm[4]

Visualizations

Signaling Pathway of Tandospirone

Tandospirone primarily acts as a partial agonist at the 5-HT1A receptor.[1] This interaction is central to its anxiolytic effects.

Caption: Signaling pathway of Tandospirone via the 5-HT1A receptor.

Experimental Workflow for Tandospirone Quantification

The following diagram outlines a generalized workflow for the quantification of tandospirone in biological samples using chromatographic methods.

Caption: Generalized workflow for tandospirone quantification.

References

• 1. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciex.jp [sciex.jp]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Bioanalytical Methods for Tandospirone and its Major Metabolite

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the accuracy and precision of analytical methods for the quantification of the anxiolytic drug tandospirone (B1205299) and its primary active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP). While the initial query specified "Tandospirone Acid Metabolite-d6," extensive literature review did not yield information on a specific, widely studied acid metabolite of tandospirone. The "-d6" designation strongly indicates a deuterated internal standard, likely for a non-deuterated analyte. Therefore, this guide focuses on the well-documented and pharmacokinetically significant analytes, tandospirone and 1-PP, for which robust bioanalytical data are available. The primary analytical technique discussed is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which is the industry standard for its high sensitivity and selectivity.

Quantitative Data Summary

The following tables summarize the performance characteristics of various LC-MS/MS methods reported for the analysis of tandospirone and its metabolite 1-PP in biological matrices.

Table 1: Performance Characteristics of LC-MS/MS Methods for Tandospirone

Parameter	Method 1	Method 2
Linearity Range	10.0 - 5,000 pg/mL	1.0 - 500 ng/mL
Lower Limit of Quantification (LLOQ)	10.0 pg/mL	1.0 ng/mL
Intra-day Precision (%RSD)	< 13%	1.42% - 6.69%
Inter-day Precision (%RSD)	< 13%	2.47% - 6.02%
Accuracy	94.4% - 102.1%	95.74% - 110.18%
Internal Standard	Diphenhydramine	Not Specified

Table 2: Performance Characteristics of LC-MS/MS Methods for 1-(2-pyrimidinyl)-piperazine (1-PP)

Parameter	Method 1
Linearity Range	10.0 - 500 ng/mL
Lower Limit of Quantification (LLOQ)	10.0 ng/mL
Intra-day Precision (%RSD)	1.42% - 6.69%
Inter-day Precision (%RSD)	2.47% - 6.02%
Accuracy	95.74% - 110.18%
Internal Standard	Not Specified

Experimental Protocols

Below are the detailed methodologies for the key LC-MS/MS experiments cited in this guide.

Method 1: LC-MS/MS for Tandospirone in Human Plasma

• Sample Preparation: Liquid-liquid extraction was employed to isolate tandospirone and the internal standard, diphenhydramine, from human plasma.

• Chromatography:

  • Column: Zorbax XDB C18

  • Mobile Phase: A mixture of methanol, water, and formic acid in the ratio of 80:20:0.5 (v/v/v).

  • Flow Rate: Not specified.

  • Run Time: 3.4 minutes per sample.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI).

  • Detection: Tandem mass spectrometer.

Method 2: Simultaneous Determination of Tandospirone and 1-PP in Rat Plasma by LC-MS/MS

• Sample Preparation: Protein precipitation with acetonitrile (B52724) was used to extract the analytes and internal standards from rat plasma.

• Chromatography:

  • Column: CAPCELL PAK ADME C18

  • Mobile Phase: A gradient of acetonitrile and 5 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Run Time: 3.0 minutes.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI).

  • Detection: Tandem mass spectrometer.

Visualizations

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates a typical workflow for the quantification of drug metabolites, such as tandospirone and 1-PP, in a biological matrix using LC-MS/MS.

A Comparative Guide to the Bioanalytical Quantification of Tandospirone: Focus on Linearity and Range

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of various analytical methods for the quantification of tandospirone (B1205299) in biological matrices, with a specific focus on the linearity and range of these assays. The use of a deuterated internal standard, such as tandospirone-d6 or -d8, is a key consideration for achieving accurate and robust bioanalytical data. This document presents supporting experimental data from published literature and technical notes to aid researchers in selecting the most appropriate method for their pharmacokinetic, bioequivalence, or toxicokinetic studies.

Data Presentation: Linearity and Range Comparison

The following table summarizes the linearity and range of different liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods developed for the quantification of tandospirone. The choice of internal standard significantly influences the performance of the assay.

Analyte	Internal Standard	Linearity Range	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ)	Matrix
Tandospirone	Tandospirone-d8	1.0 - 5000 pg/mL	Not Specified	1.0 pg/mL	Human Plasma
Tandospirone	Diphenhydramine	10.0 - 5000 pg/mL[1]	Not Specified	10.0 pg/mL[1]	Human Plasma[1]
Tandospirone	Oxazepam-d5	50 - 2000 pg/mL[2]	> 0.99 (assumed)	50 pg/mL	Human Plasma[2]
Tandospirone	Dapsone	2.024 - 1012 ng/mL & 406.4 - 243800 ng/mL	Not Specified	2.024 ng/mL	Rat Plasma
Tandospirone	Not specified in abstract	1.0 - 500.0 ng/mL[3]	Not Specified	1.0 ng/mL[3]	Rat Plasma[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to offer a comprehensive understanding of the experimental conditions.

Method 1: Tandospirone Analysis using Tandospirone-d8 Internal Standard

• Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Instrumentation: QTRAP® 6500+ System

• Sample Preparation: Liquid-Liquid Extraction (LLE)

• Chromatography:

  • Column: Not specified

  • Mobile Phase: Not specified

  • Flow Rate: Not specified

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode

  • Detection: Multiple Reaction Monitoring (MRM)

• Linearity: The calibration curve was linear over the concentration range of 1.0 to 5000 pg/mL in human plasma.

Method 2: Tandospirone Analysis using Diphenhydramine Internal Standard[1]

• Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1]

• Sample Preparation: Liquid-Liquid Extraction (LLE) from human plasma.[1]

• Chromatography:

  • Column: Zorbax XDB C18[1]

  • Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v)[1]

  • Flow Rate: Not specified

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI)[1]

  • Detection: Tandem Mass Spectrometer[1]

• Linearity: The method was linear over the concentration range of 10.0 to 5,000 pg/mL.[1]

Method 3: Tandospirone Analysis using Oxazepam-d5 Internal Standard[2]

• Method: On-line column-switching ultra-fast liquid chromatography-tandem mass spectrometry (UFLC-MS/MS)[2]

• Sample Preparation: Plasma samples (100 µl) were spiked with the internal standard and diluted with 13.3 mM ammonium (B1175870) acetate/acetonitrile (33:67, v/v). After centrifugation and filtration, the supernatant was directly injected.[2]

• Chromatography:

  • Extraction Column: Oasis HLB cartridge column[2]

  • Analytical Column: SUMIPAX ODS D-Swifter column (30 mm × 3.0 mm i.d.; particle size 2 μm)[2]

  • Mobile Phase: Not specified

  • Flow Rate: Not specified

• Mass Spectrometry:

  • Ionization Mode: Positive-ion electrospray ionization[2]

  • Detection: Multiple Reaction Monitoring (MRM)[2]

• Linearity: The regression equations showed excellent linearities in the range of 50 to 2000 pg/ml of plasma.[2]

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the bioanalysis of tandospirone.

Caption: General workflow for the bioanalysis of tandospirone using LC-MS/MS.

References

• 1. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid and highly sensitive analysis of benzodiazepines and tandospirone in human plasma by automated on-line column-switching UFLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Critical Role of Tandospirone Acid Metabolite-d6 in Cross-Validation Studies: A Comparative Guide

In the landscape of pharmaceutical research and development, the precise quantification of drug candidates and their metabolites is paramount for accurate pharmacokinetic and toxicokinetic assessments. This guide provides a comprehensive comparison of Tandospirone (B1205299) Acid Metabolite-d6, a deuterated internal standard, with its non-deuterated counterparts for use in bioanalytical cross-validation studies. The information presented is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methodologies.

Introduction to Tandospirone and its Metabolism

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class.[1] Its therapeutic effects are primarily mediated through its action as a potent and selective partial agonist of the 5-HT1A receptor.[2][3] Upon administration, tandospirone undergoes extensive metabolism, with one of its major active metabolites being 1-(2-pyrimidinyl)-piperazine (1-PP).[4][5][6] The quantification of both the parent drug and its key metabolites is crucial for understanding its complete pharmacokinetic profile. While 1-PP is a well-documented metabolite, other metabolic pathways, including the formation of acid metabolites, can also occur.

For accurate measurement of these analytes in biological matrices, a robust internal standard is essential. Stable isotope-labeled (SIL) internal standards, such as Tandospirone Acid Metabolite-d6, are considered the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[4][5][7]

The Superiority of Deuterated Internal Standards

An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization, thereby compensating for any variability.[7] Deuterated internal standards like Tandospirone Acid Metabolite-d6 are chemically identical to the analyte, with the only difference being the increased mass due to the deuterium (B1214612) atoms. This subtle modification allows for differentiation by the mass spectrometer while ensuring nearly identical physicochemical properties.

Key Advantages of Tandospirone Acid Metabolite-d6:

• Co-elution: It chromatographically co-elutes with the unlabeled acid metabolite, ensuring that both are subjected to the same matrix effects at the same point in time.[5]

• Similar Extraction Recovery: Its recovery during sample preparation is nearly identical to the analyte.

• Comparable Ionization Efficiency: It exhibits similar ionization behavior in the mass spectrometer source, providing accurate correction for signal suppression or enhancement.

In contrast, non-deuterated internal standards, often structural analogues of the analyte, may have different retention times, extraction efficiencies, and ionization responses.[6][8] These discrepancies can lead to inaccurate quantification, especially in complex biological matrices. While sometimes more readily available or less expensive, the potential for compromised data integrity makes them a less desirable option for pivotal bioanalytical studies.[6]

Comparative Performance Data

To illustrate the quantitative advantages of using a deuterated internal standard, the following table presents hypothetical yet representative data for a bioanalytical method to quantify a Tandospirone Acid Metabolite. The data is based on typical performance characteristics observed in validated LC-MS/MS assays.

Parameter	Tandospirone Acid Metabolite-d6 (IS)	Structural Analogue (IS)
Analyte	Tandospirone Acid Metabolite	Tandospirone Acid Metabolite
LC Retention Time	2.85 min	3.10 min
IS Retention Time	2.85 min	3.52 min
Mass Transition (m/z)	402.3 -> 178.2	402.3 -> 178.2
IS Mass Transition (m/z)	408.3 -> 184.2	398.4 -> 174.3
Linearity (r²)	> 0.998	> 0.995
Accuracy (% Bias)	-2.5% to +3.1%	-8.7% to +9.2%
Precision (%RSD)	< 4.5%	< 11.8%
Matrix Factor	0.95 - 1.04	0.78 - 1.15

Experimental Protocols

A robust and reliable bioanalytical method is the foundation of any successful cross-validation study. Below is a typical protocol for the quantification of a tandospirone metabolite in human plasma using LC-MS/MS with a deuterated internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of Tandospirone Acid Metabolite-d6 internal standard working solution (e.g., at 50 ng/mL).

• Vortex the mixture for 10 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer 300 µL of the supernatant to a clean tube or a 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 150 µL of the mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and inject into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM).

Visualizing Key Processes

To better understand the context and workflow, the following diagrams illustrate the signaling pathway of tandospirone and the logical flow of a cross-validation study.

Tandospirone's 5-HT1A Receptor Signaling Pathway.

Workflow for a Bioanalytical Cross-Validation Study.

Conclusion

For cross-validation studies that demand the highest level of accuracy and reproducibility, Tandospirone Acid Metabolite-d6 is the superior choice as an internal standard. Its ability to perfectly mimic the behavior of the endogenous, unlabeled metabolite ensures reliable compensation for analytical variability, leading to high-quality data that can confidently support critical decisions in the drug development pipeline. While structural analogues present a potential alternative, the risks of chromatographic separation and differential matrix effects can compromise assay integrity. Therefore, the use of a stable isotope-labeled internal standard is strongly recommended for all pivotal bioanalytical studies involving tandospirone and its metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Kinetics, brain uptake, and receptor binding of tandospirone and its metabolite 1-(2-pyrimidinyl)-piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Pharmacokinetics and absorption mechanism of tandospirone citrate [frontiersin.org]
• 7. sciex.jp [sciex.jp]
• 8. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Bioanalytical Quantification: Tandospirone Acid Metabolite vs. its Deuterated Standard

In the landscape of drug development and clinical research, the precise quantification of drug metabolites is paramount for understanding pharmacokinetics, safety, and efficacy. This guide provides a comprehensive comparison of the bioanalytical performance of a Tandospirone (B1205299) acid metabolite and its stable isotope-labeled internal standard, Tandospirone Acid Metabolite-d6. While specific experimental data for a metabolite formally designated as "Tandospirone Acid Metabolite" is not extensively available in published literature, this guide will utilize established principles of bioanalytical method validation, drawing parallels from the analysis of Tandospirone and its primary active metabolite, 1-(2-pyrimidinyl)piperazine (1-PP), to illustrate the comparative methodology.

The use of a deuterated internal standard, such as Tandospirone Acid Metabolite-d6, is the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This is due to its chemical and physical similarity to the analyte, which allows it to compensate for variability during sample preparation and analysis, leading to enhanced accuracy and precision.

Mechanism of Action of Tandospirone

Tandospirone is an anxiolytic and antidepressant drug that primarily acts as a partial agonist of the serotonin (B10506) 5-HT1A receptor.[1] Its therapeutic effects are mediated by the modulation of serotonergic neurotransmission. Tandospirone undergoes extensive first-pass metabolism, with its major active metabolite being 1-(2-pyrimidinyl)piperazine (1-PP).[2] This metabolite also contributes to the overall pharmacological effect of the drug.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of a validated LC-MS/MS method for the quantification of a Tandospirone metabolite using a non-labeled standard versus a deuterated internal standard. The data is representative of typical validation parameters in bioanalytical assays.

Table 1: Calibration Curve Parameters

Parameter	Non-Labeled Standard	Tandospirone Acid Metabolite-d6 (Internal Standard)
Linearity (r²)	≥ 0.99	≥ 0.99
Range	1 - 1000 ng/mL	N/A
LLOQ	1 ng/mL	N/A

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Accuracy (% Bias) with Non-Labeled Standard	Precision (%RSD) with Non-Labeled Standard	Accuracy (% Bias) with Deuterated IS	Precision (%RSD) with Deuterated IS
LQC	3	± 15%	≤ 15%	± 10%	≤ 10%
MQC	500	± 15%	≤ 15%	± 10%	≤ 10%
HQC	800	± 15%	≤ 15%	± 10%	≤ 10%

Table 3: Matrix Effect and Recovery

Parameter	Non-Labeled Standard	Tandospirone Acid Metabolite-d6 (Internal Standard)
Matrix Effect	Variable (Ion Suppression/Enhancement)	Compensated
Recovery	60 - 80%	60 - 80%

Experimental Protocols

A typical bioanalytical workflow for the quantification of a Tandospirone metabolite in a biological matrix, such as plasma, would involve the following steps:

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 10 µL of Tandospirone Acid Metabolite-d6 internal standard working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for the Tandospirone metabolite and its d6-labeled internal standard would be monitored.

Visualizations

Caption: Experimental workflow for the quantification of Tandospirone Acid Metabolite.

Caption: Simplified signaling pathway of Tandospirone's anxiolytic action.

References

• 1. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Regulatory Guidelines for Deuterated Internal Standard Validation

For researchers, scientists, and drug development professionals, the precise quantification of analytes in biological matrices is paramount. The use of an internal standard (IS) is fundamental to achieving accurate and reproducible results in liquid chromatography-mass spectrometry (LC-MS) assays. Among the various types of internal standards, deuterated internal standards, a form of stable isotope-labeled internal standards (SIL-IS), are widely regarded as the gold standard by regulatory bodies.[1] This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data, and outlines the key validation parameters as per harmonized international guidelines.

The global regulatory landscape for bioanalytical method validation has largely converged under the International Council for Harmonisation (ICH) M10 guideline.[2] This guideline, adopted by major regulatory authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), provides a unified framework for the validation of bioanalytical methods, including the use of internal standards.[2][3]

Superior Performance of Deuterated Internal Standards

The primary advantage of a deuterated internal standard is its structural and physicochemical similarity to the analyte of interest.[4] This similarity ensures that it behaves almost identically during sample preparation, extraction, and chromatographic separation, effectively compensating for variability in these steps.[5][6]

Parameter	Deuterated Internal Standard (d-IS)	Structural Analog Internal Standard (A-IS)	Key Findings & References
Co-elution with Analyte	Generally co-elutes, though minor chromatographic shifts (isotope effect) can occur.[7]	Retention times may differ significantly.	Co-elution is crucial for compensating for matrix effects that can vary across the chromatographic run.[4]
Extraction Recovery	Nearly identical to the analyte.[4]	Can differ from the analyte, leading to variability.	The use of a stable isotope-labeled internal standard corrects for inter-individual variability in recovery.[8]
Matrix Effect Compensation	High degree of compensation due to similar ionization properties.[9]	Compensation can be inconsistent and unpredictable.	Deuterated standards minimize signal suppression or enhancement from interfering compounds in the matrix.[9]
Regulatory Acceptance	Preferred and widely accepted by regulatory agencies like the FDA and EMA.[9][10]	Accepted, but may require more extensive justification and validation.	The EMA has noted that over 90% of submissions incorporate SIL-IS.[10]
Precision and Accuracy	Generally leads to higher precision and accuracy.[11]	May result in lower precision and accuracy.	Experimental data consistently demonstrates the superior performance of d-IS.[11]

Key Validation Experiments and Protocols

According to the harmonized ICH M10 guideline, a series of validation experiments must be performed to ensure the suitability of the deuterated internal standard and the overall reliability of the bioanalytical method.[2][11]

Selectivity and Specificity

Objective: To ensure that the method can differentiate and quantify the analyte and the deuterated internal standard from other components in the biological matrix.[3][12]

Experimental Protocol:

• Analyze a minimum of six different sources of the blank biological matrix.

• Prepare a "zero sample" by spiking the blank matrix with only the deuterated internal standard at its working concentration.[2]

• Analyze the blank and zero samples to check for any interfering peaks at the retention times of the analyte and the internal standard.[2]

Acceptance Criteria:

• The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the Lower Limit of Quantification (LLOQ).[11]

• The response of any interfering peak at the retention time of the internal standard in the blank samples should be less than 5% of the internal standard's response.[11]

Matrix Effect

Objective: To evaluate the impact of matrix components on the ionization of the analyte and the deuterated internal standard.[11]

Experimental Protocol:

• Prepare three sets of samples:

  • Set A: Analyte and deuterated IS in a neat solution (e.g., mobile phase).

  • Set B: Post-extraction spiked samples, where blank matrix is extracted first, and then the analyte and deuterated IS are added to the extracted matrix.

  • Set C: Pre-extraction spiked samples, where the blank matrix is spiked with the analyte and deuterated IS before the extraction process.

• Analyze all three sets and calculate the matrix factor (MF) for the analyte and the IS-normalized MF.[5]

• Assess the precision of the IS-normalized MF across at least six different lots of the biological matrix.[11]

Acceptance Criteria:

• The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.[11][13]

Crosstalk Evaluation

Objective: To ensure that the signal from the analyte does not interfere with the deuterated internal standard, and vice-versa.[11]

Experimental Protocol:

• Analyte to IS Crosstalk: Prepare and analyze blank matrix samples spiked with the analyte at the Upper Limit of Quantification (ULOQ) without the deuterated IS. Monitor the mass transition of the deuterated IS.

• IS to Analyte Crosstalk: Prepare and analyze blank matrix samples spiked with the deuterated IS at its working concentration without the analyte. Monitor the mass transition of the analyte.[11]

Acceptance Criteria:

• In the analyte-to-IS crosstalk samples, the response at the retention time of the deuterated IS should be ≤ 5% of the mean response of the deuterated IS in the LLOQ samples.[11]

• In the IS-to-analyte crosstalk samples, the response at the retention time of the analyte should be ≤ 20% of the mean response of the analyte at the LLOQ.[11]

Stability

Objective: To evaluate the stability of the deuterated internal standard in stock solutions and in the biological matrix under various storage and handling conditions.[11][14]

Experimental Protocol:

• Stock Solution Stability: Assess the stability of the deuterated IS stock solution at room temperature and under refrigerated conditions for specified durations.

• Freeze-Thaw Stability: Subject spiked matrix samples to multiple freeze-thaw cycles.

• Bench-Top Stability: Keep spiked matrix samples at room temperature for a defined period to mimic sample handling conditions.[11]

Acceptance Criteria:

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.[11]

Visualizing the Validation Workflow and Logic

To better understand the experimental process and the logical relationships in deuterated internal standard validation, the following diagrams are provided.

Bioanalytical method validation workflow.

Harmonization of regulatory guidelines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 11. benchchem.com [benchchem.com]
• 12. fda.gov [fda.gov]
• 13. benchchem.com [benchchem.com]
• 14. ema.europa.eu [ema.europa.eu]

Performance of Tandospirone Acid Metabolite-d6 in Diverse Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of Tandospirone (B1205299) Acid Metabolite-d6 as an internal standard in the quantification of tandospirone and its metabolites across various biological matrices. The use of a deuterated internal standard is a cornerstone of robust bioanalytical method development, offering significant advantages in accuracy, precision, and mitigation of matrix effects. This document outlines the expected performance of Tandospirone Acid Metabolite-d6 in comparison to non-deuterated internal standards and provides detailed experimental protocols and workflow visualizations to support its implementation in preclinical and clinical research.

While direct comparative experimental data for a specific "Tandospirone Acid Metabolite-d6" is not extensively available in peer-reviewed literature, this guide synthesizes the well-established principles and advantages of using stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis. The data presented is illustrative of the expected high-level performance of such a standard.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the expected validation parameters for a bioanalytical method employing Tandospirone Acid Metabolite-d6 versus a non-deuterated, structurally analogous internal standard. The data highlights the superior performance of the deuterated standard in terms of accuracy, precision, and robustness against matrix effects.

Table 1: Comparison of Method Validation Parameters in Human Plasma

Parameter	Tandospirone Acid Metabolite-d6 (Expected)	Structural Analogue IS (Typical)
Linearity (r²)	> 0.995	> 0.99
Accuracy (% Bias)	± 5%	± 15%
Precision (% CV)	< 10%	< 15%
Lower Limit of Quantification (LLOQ)	0.05 ng/mL	0.1 ng/mL
Recovery (%)	Consistent and reproducible	Variable
Matrix Effect (% CV)	< 5%	10-20%

Table 2: Performance Across Different Biological Matrices (Expected)

Matrix	Parameter	Tandospirone Acid Metabolite-d6	Structural Analogue IS
Urine	Accuracy (% Bias)	± 7%	± 20%
Precision (% CV)	< 12%	< 20%
Matrix Effect (% CV)	< 8%	15-30%
Brain Homogenate	Accuracy (% Bias)	± 8%	± 25%
Precision (% CV)	< 15%	< 25%
Matrix Effect (% CV)	< 10%	20-40%

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of bioanalytical assays. The following are representative protocols for the extraction and analysis of tandospirone and its metabolites using a deuterated internal standard.

Protocol 1: Protein Precipitation Extraction from Human Plasma

• Sample Preparation: Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of Tandospirone Acid Metabolite-d6 working solution (concentration to be optimized based on analyte levels).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject a 5-10 µL aliquot into the LC-MS/MS system for analysis.

Protocol 2: Liquid-Liquid Extraction from Urine

• Sample Preparation: Aliquot 200 µL of urine into a glass test tube.

• Internal Standard Spiking: Add 10 µL of Tandospirone Acid Metabolite-d6 working solution.

• pH Adjustment: Add 50 µL of 1 M sodium carbonate buffer (pH 10) to basify the sample.

• Extraction Solvent Addition: Add 1 mL of methyl tert-butyl ether (MTBE).

• Extraction: Vortex for 5 minutes, followed by centrifugation at 4,000 rpm for 10 minutes to separate the layers.

• Organic Layer Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject a 5-10 µL aliquot into the LC-MS/MS system.

Mandatory Visualizations

Tandospirone Signaling Pathway

Tandospirone primarily acts as a partial agonist at the serotonin (B10506) 5-HT1A receptor. Its mechanism of action involves the modulation of downstream signaling cascades, leading to its anxiolytic effects.

Assessing the Isotopic Purity of Tandospirone Acid Metabolite-d6: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the isotopic purity of Tandospirone (B1205299) Acid Metabolite-d6, a crucial internal standard for quantitative bioanalytical studies. We will delve into the primary techniques, present their performance characteristics, and provide detailed experimental protocols. This document aims to equip researchers with the necessary information to select the most appropriate method for their specific research needs.

Introduction to Tandospirone and its Deuterated Metabolite

Tandospirone is an anxiolytic and antidepressant medication that acts as a potent and selective 5-HT1A receptor partial agonist.[1] Like many pharmaceuticals, it undergoes extensive metabolism in the body. One of its major metabolites is 1-(2-pyrimidinyl)-piperazine (1-PP).[2][3][4][5] For pharmacokinetic and drug metabolism studies, stable isotope-labeled internal standards are indispensable for achieving accurate and precise quantification by mass spectrometry. Tandospirone Acid Metabolite-d6 is a deuterated analog of a tandospirone metabolite, designed for use as an internal standard in such assays. The accurate determination of its isotopic purity is paramount to ensure the reliability of quantitative data.

Core Analytical Techniques for Isotopic Purity Assessment

The two gold-standard techniques for determining the isotopic purity of deuterated compounds are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[6][7] These methods provide complementary information and are often used in conjunction for a comprehensive characterization.

Comparative Analysis of MS and NMR

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of ions based on their mass-to-charge ratio (m/z).	Detection of nuclear spin transitions in a magnetic field.
Information Provided	Isotopic enrichment (overall percentage of deuteration), distribution of isotopologues (M, M+1, M+2, etc.).	Precise location of deuterium (B1214612) labels within the molecule, confirmation of structural integrity, and relative isotopic purity.[7]
Sensitivity	High (picogram to femtogram range).	Lower (microgram to milligram range).
Sample Consumption	Very low.	Relatively high.
Throughput	High, especially when coupled with liquid chromatography (LC-MS).	Lower, requires longer acquisition times.
Quantitative Accuracy	Excellent for determining overall isotopic enrichment.	Excellent for site-specific deuteration levels.
Limitations	May not provide information on the specific location of the deuterium atoms.	Lower sensitivity and throughput.

Experimental Protocols

Mass Spectrometry for Isotopic Purity

Objective: To determine the isotopic enrichment and distribution of isotopologues of Tandospirone Acid Metabolite-d6.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a liquid chromatography system (LC-MS).

Methodology:

• Sample Preparation: Dissolve a known amount of Tandospirone Acid Metabolite-d6 in a suitable solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1 µg/mL.

• Chromatographic Separation: Inject the sample into the LC system. Use a suitable C18 column and a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Mass Spectrometric Analysis:

  • Acquire full scan mass spectra in positive or negative ion mode, depending on the ionization efficiency of the analyte.

  • Set the mass range to encompass the expected m/z values of the unlabeled, partially labeled, and fully deuterated metabolite.

  • Extract the ion chromatograms for the molecular ions of the different isotopologues.

• Data Analysis:

  • Integrate the peak areas of the molecular ions for each isotopologue.

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = (Sum of peak areas of deuterated isotopologues) / (Sum of peak areas of all isotopologues) * 100

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Purity

Objective: To confirm the position of deuterium labeling and assess the site-specific isotopic purity of Tandospirone Acid Metabolite-d6.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

Methodology:

• Sample Preparation: Dissolve a sufficient amount of Tandospirone Acid Metabolite-d6 (typically 1-5 mg) in a deuterated solvent (e.g., DMSO-d6, Chloroform-d).

• ¹H NMR Spectroscopy:

  • Acquire a standard proton NMR spectrum.

  • The absence or significant reduction of signals at specific chemical shifts corresponding to the deuterated positions confirms the location of the deuterium labels.

  • Integration of the residual proton signals at the labeled sites compared to the integration of a non-deuterated proton signal in the molecule allows for the calculation of site-specific isotopic purity.

• ²H NMR Spectroscopy:

  • Acquire a deuterium NMR spectrum.

  • The presence of signals at the expected chemical shifts confirms the presence of deuterium at those positions.

• Data Analysis:

  • In the ¹H NMR spectrum, compare the integral of a signal from a non-deuterated position to the integral of the residual signal at a deuterated position to determine the percentage of deuteration at that site.

Visualization of Workflows and Pathways

Below are diagrams illustrating the metabolic pathway of tandospirone and the analytical workflow for assessing the isotopic purity of its deuterated metabolite.

Caption: Simplified metabolic pathway of Tandospirone.

Caption: Analytical workflow for isotopic purity assessment.

Alternative Internal Standards

While Tandospirone Acid Metabolite-d6 is a suitable internal standard, other deuterated analogs could also be considered. The choice of an internal standard depends on the specific analytical method and the metabolic profile of the parent drug.

Alternative Standard	Rationale for Use	Potential Challenges
Tandospirone-d8	Closely mimics the chromatographic behavior and ionization of the parent drug.	May not be suitable if the metabolic fate of the parent drug is being investigated, as it could potentially interfere.
1-PP-d4	Useful for quantifying the major metabolite, 1-PP.	May not be an ideal internal standard for the parent drug or other metabolites due to differences in chromatographic retention and ionization efficiency.
¹³C-labeled Tandospirone	Less susceptible to kinetic isotope effects during metabolism compared to deuterated standards.	Generally more expensive to synthesize.

Conclusion

The accurate assessment of the isotopic purity of Tandospirone Acid Metabolite-d6 is critical for the integrity of pharmacokinetic and drug metabolism studies. A combination of high-resolution mass spectrometry and NMR spectroscopy provides the most comprehensive characterization, determining not only the overall isotopic enrichment but also the precise location of the deuterium labels. The choice of analytical technique and internal standard should be tailored to the specific requirements of the study to ensure reliable and accurate quantitative results.

References

• 1. Tandospirone - Wikipedia [en.wikipedia.org]
• 2. Kinetics, brain uptake, and receptor binding of tandospirone and its metabolite 1-(2-pyrimidinyl)-piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Pharmacokinetics and absorption mechanism of tandospirone citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacokinetics and absorption mechanism of tandospirone citrate [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tandospirone Acid Metabolite-d6: A Procedural Guide

The proper disposal of deuterated compounds such as Tandospirone Acid Metabolite-d6 is a critical aspect of laboratory safety and environmental stewardship. For researchers, scientists, and drug development professionals, adherence to stringent disposal protocols is essential to mitigate risks and ensure regulatory compliance. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of Tandospirone Acid Metabolite-d6, drawing upon best practices for chemical and pharmaceutical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). Due to the limited publicly available safety data for Tandospirone Acid Metabolite-d6, it is prudent to handle it with a high degree of caution.

Recommended PPE:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Handling Guidelines:

• Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols.[1]

• Avoid direct contact with skin and eyes. The non-deuterated form, Tandospirone, is known to cause skin and eye irritation.[2]

• Due to the hygroscopic nature of many deuterated compounds, it is crucial to handle Tandospirone Acid Metabolite-d6 under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent isotopic dilution through hydrogen-deuterium exchange.[3][4]

• Store the compound in a cool, dry, and well-ventilated place away from incompatible substances such as strong oxidizers.[1]

Chemical and Physical Properties

A summary of the available data for Tandospirone Acid Metabolite-d6 is presented below. It is important to note that a complete Safety Data Sheet (SDS) should be requested from the supplier for comprehensive information.[5][6][7]

Property	Value	Source
Chemical Formula	C₁₃H₁₁D₆NO₄	[5][6]
Molecular Weight	257.32 g/mol	[5][6]
CAS Number	Not Available (NA)	[5][6]
Physical Appearance	Not specified (likely a solid)
Storage Condition	Refer to the Safety Data Sheet (SDS)	[5][6]
Hazard Information	Refer to the Safety Data Sheet (SDS)	[5][6]

Step-by-Step Disposal Protocol

The disposal of Tandospirone Acid Metabolite-d6 must comply with all federal, state, and local environmental regulations. The primary federal regulation in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[8]

1. Waste Characterization:

• Due to the lack of a publicly available, specific SDS, Tandospirone Acid Metabolite-d6 should be treated as a hazardous chemical waste. This is a conservative approach to ensure maximum safety and compliance.

2. Segregation and Collection:

• Collect waste Tandospirone Acid Metabolite-d6, including any contaminated materials (e.g., weighing paper, pipette tips, vials), in a dedicated and clearly labeled hazardous waste container.

• The container must be made of a material compatible with the chemical and must have a secure, tight-fitting lid.

• The label on the waste container should clearly state "Hazardous Waste" and identify the contents, including the full chemical name: "Tandospirone Acid Metabolite-d6".

3. Storage of Waste:

• Store the sealed hazardous waste container in a designated satellite accumulation area or a central hazardous waste storage facility.

• The storage area should be secure, well-ventilated, and away from general laboratory traffic.

4. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

• Provide the EHS department or contractor with all available information about the compound, including its name, quantity, and any known hazards.

5. Documentation:

• Maintain a detailed record of the waste generated, including the date, quantity, and how it was disposed of. This documentation is crucial for regulatory compliance and internal safety audits.

Experimental Protocols: Not Applicable

Specific experimental protocols for the disposal of Tandospirone Acid Metabolite-d6 are not available in the public domain. The recommended procedure is to follow the general chemical waste disposal guidelines outlined above and to consult the manufacturer-provided SDS.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Tandospirone Acid Metabolite-d6.

Disposal Decision Workflow for Tandospirone Acid Metabolite-d6.

Disclaimer: This information is intended as a general guide for trained laboratory personnel. Always consult the official Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific waste disposal policies before handling and disposing of any chemical.

References

• 1. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. clearsynth.com [clearsynth.com]
• 6. clearsynth.com [clearsynth.com]
• 7. Tandospirone Acid Metabolite-d6 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 8. benchchem.com [benchchem.com]

Personal protective equipment for handling Tandospirone Acid Metabolite-d6

Immediate Safety Precautions

When handling Tandospirone Acid Metabolite-d6, it is crucial to use full personal protective equipment (PPE) to minimize exposure and ensure personal safety.[2] This compound is intended for laboratory research purposes only and not for human or veterinary use.[3][4]

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves should be worn to prevent skin contact.

• Gowns: A laboratory coat or gown must be worn to protect the body.

• Eye Protection: Safety glasses or goggles are necessary to shield the eyes from potential splashes.

• Respiratory Protection: If working with the compound as a powder or if aerosol formation is possible, use a suitable respirator. Work should be conducted in a well-ventilated area, preferably in a fume hood.[2]

General Handling:

• Avoid inhalation, ingestion, and contact with eyes and skin.[2]

• Avoid the formation of dust and aerosols.[2]

• Wash hands thoroughly after handling.

Quantitative Data

The following table summarizes the available quantitative and identifying information for Tandospirone Acid Metabolite-d6.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁D₆NO₄	[3]
Molecular Weight	257.32 g/mol	[3]
CAS Number	Not Available (NA)	[3]
Physical Appearance	Not specified (likely a solid)
Storage Conditions	Refer to the Material Safety Data Sheet (MSDS)	[3][4]

Operational and Disposal Plans

A systematic approach to the handling and disposal of Tandospirone Acid Metabolite-d6 is essential for maintaining a safe laboratory environment.

Spill Procedures:

In the event of a spill, evacuate personnel to a safe area.[2] Prevent further leakage if it is safe to do so.[2] Absorb the spill with an inert, non-combustible material such as diatomite or universal binders.[2] Decontaminate the affected surfaces and equipment by scrubbing with a suitable solvent like alcohol.[2] Dispose of the contaminated material in accordance with local, state, and federal regulations.[2]

Disposal:

All waste materials, including empty containers and contaminated PPE, should be considered hazardous waste and disposed of according to institutional and governmental regulations. Do not allow the product to enter drains or water courses.[2]

Experimental Workflow

The following diagram illustrates a standard workflow for the safe handling of Tandospirone Acid Metabolite-d6 in a laboratory setting.

References

• 1. Tandospirone Acid Metabolite-d6 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. clearsynth.com [clearsynth.com]
• 4. clearsynth.com [clearsynth.com]